1,2,5-Trimethylpyrazin-1-ium iodide

• CAS: 3803-16-5

Core Science & Biosynthesis

electronic structure and reactivity of 1,2,5-trimethylpyrazin-1-ium iodide

Whitepaper: Electronic Structure and Reactivity of 1,2,5-Trimethylpyrazin-1-ium Iodide Mechanistic Insights and Applications in 3D sp² Carbon-Linked Covalent Organic Frameworks

Executive Summary

1,2,5-Trimethylpyrazin-1-ium iodide (PZI) is a highly reactive, quaternized nitrogen heterocycle that has recently revolutionized the synthesis of advanced porous materials. By leveraging the profound electron deficiency of the pyrazinium core, researchers can exploit the enhanced CH-acidity of its methyl groups to drive acid-catalyzed Aldol condensations. This whitepaper provides an in-depth technical analysis of PZI’s electronic structure, its reactivity profile as a bis-nucleophile, and its critical role in synthesizing fully conjugated, 3D sp² carbon-linked Covalent Organic Frameworks (COFs) for nuclear waste remediation.

Molecular Architecture & Electronic Structure

Pyrazine is inherently an electron-deficient, planar azaheterocycle due to the presence of two electronegative nitrogen atoms within the aromatic ring . The N-methylation of 2,5-dimethylpyrazine with methyl iodide yields 1,2,5-trimethylpyrazin-1-ium iodide (CAS: 3803-16-5) 1. This quaternization drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the heterocycle.

The formal positive charge on the N1 atom is delocalized across the π-system, exerting a massive inductive and resonance-withdrawing effect. Consequently, the methyl groups located at the C2 and C5 positions experience severe electron depletion. The C2-methyl group is adjacent (ortho-equivalent) to the cationic nitrogen, maximizing the inductive pull, while the C5-methyl group sits in a para-equivalent position, experiencing strong resonance withdrawal. This unique electronic architecture transforms these typically inert alkyl groups into highly active, CH-acidic centers capable of facile deprotonation.

Chemical Reactivity: The CH-Acidity Paradigm

The reactivity of PZI is defined by its ability to act as a potent bis-nucleophile. Under mildly acidic or basic conditions, the activated C2 and C5 methyl groups lose a proton to form a reactive enamine-like (or ylide) intermediate. This intermediate readily undergoes nucleophilic addition to electrophilic carbonyls, such as aromatic aldehydes, in a Knoevenagel or Aldol-type condensation 2.

Unlike traditional imine condensations that suffer from hydrolytic instability, the Aldol condensation of PZI yields an irreversible C=C (vinylene) double bond following dehydration. This sp² carbon linkage provides exceptional thermodynamic stability and extends full π-conjugation across the newly formed molecular architecture 3.

Fig 1. Acid-catalyzed Aldol condensation mechanism of PZI forming sp² carbon linkages.

Application in Materials Science: 3D sp² Carbon-Linked COFs

The rigid, linear bis-nucleophilic nature of PZI makes it an ideal monomer for constructing 3D Covalent Organic Frameworks (COFs). By reacting PZI with tetrahedral, multi-topic aldehydes like tetra(4-formylphenyl)methane (TFPM) or 1,3,5,7-tetrakis(4-aldophenyl)adamantane (TAPM), researchers have successfully synthesized the ionic 3D COFs known as TFPM-PZI and TAPM-PZI 4.

These materials solve a critical environmental challenge: the sequestration of radioactive pertechnetate (⁹⁹TcO₄⁻) from nuclear waste. The permanent cationic charge of the pyrazinium nodes creates a strong electrostatic affinity for oxoanions, while the rigid 3D diamondoid net provides highly accessible micropores for rapid ion exchange 2.

Quantitative Data Summary

The structural and functional parameters of these advanced COFs are summarized below:

Property	TAPM-PZI	TFPM-PZI
Monomer A (Electrophile)	1,3,5,7-tetrakis(4-aldophenyl)adamantane	tetra(4-formylphenyl)methane
Monomer B (Nucleophile)	1,2,5-trimethylpyrazin-1-ium iodide (PZI)	1,2,5-trimethylpyrazin-1-ium iodide (PZI)
Linkage Type	sp² Carbon (Vinylene)	sp² Carbon (Vinylene)
Topology	3D Diamondoid Net	3D Diamondoid Net
BET Surface Area	598.3 m²/g	501.6 m²/g
Isotherm Type	Type I (Microporous)	Type I (Microporous)
Primary Application	ReO₄⁻ / ⁹⁹TcO₄⁻ Sequestration	ReO₄⁻ / ⁹⁹TcO₄⁻ Sequestration

Self-Validating Experimental Protocol: Synthesis of TAPM-PZI

To ensure high crystallinity and phase purity, the synthesis of TAPM-PZI must follow a strict solvothermal protocol governed by dynamic covalent chemistry principles. The following methodology incorporates built-in validation steps to guarantee framework integrity.

Step 1: Monomer Loading & Stoichiometry

• Action: Weigh TAPM (0.05 mmol) and PZI (0.10 mmol) into a heavy-walled Pyrex tube.

• Causality: A 1:2 molar ratio ensures stoichiometric balance between the four aldehyde groups of TAPM and the two reactive methyl groups of PZI, driving the polymerization toward a continuous 3D network rather than truncated oligomers.

Step 2: Solvent System & Catalyst Addition

• Action: Suspend the monomers in a 2.0 mL mixture of mesitylene and 1,4-dioxane (1:1 v/v). Add 0.2 mL of aqueous acetic acid (3 M) as the catalyst.

• Causality: The mesitylene/dioxane mixture provides the exact polarity needed to partially dissolve the monomers, facilitating the reversible error-correction phase of framework growth. The acetic acid protonates the aldehyde carbonyls, enhancing their electrophilicity without degrading the pyrazinium core 4.

Step 3: Degassing

• Action: Subject the mixture to three consecutive freeze-pump-thaw cycles using liquid nitrogen, then seal the tube under a vacuum (approx. 10⁻³ Torr).

• Causality: Removing dissolved oxygen prevents the oxidative degradation of the enamine intermediates at elevated temperatures.

Step 4: Solvothermal Condensation

• Action: Heat the sealed tube in an isothermal oven at 120 °C for 72 hours, followed by slow cooling to room temperature.

• Causality: The extended heating duration provides the thermodynamic energy required to overcome the activation barrier of the irreversible C=C bond formation while allowing the crystalline lattice to order itself.

Step 5: Soxhlet Extraction (Self-Validation Phase 1)

• Action: Filter the resulting precipitate and subject it to Soxhlet extraction using tetrahydrofuran (THF) and ethanol for 24 hours each.

• Causality: This step self-validates the chemical stability of the framework. Unreacted monomers and amorphous oligomers are washed away. If the material was unstable (like many imine COFs), it would degrade. The survival of the solid confirms the robust sp² carbon linkage.

Step 6: Activation & Analytical Validation (Self-Validation Phase 2)

• Action: Dry the purified powder under a dynamic vacuum at 100 °C for 12 hours. Validate the structure by collecting Powder X-Ray Diffraction (PXRD) patterns to confirm crystallinity, and measure N₂ adsorption isotherms at 77 K to verify the Type I microporosity and BET surface area (Target: ~598 m²/g).

Fig 2. Self-validating solvothermal workflow for the synthesis of 3D ionic COFs.

References

• Product Class 14: Pyrazines.Thieme Connect.
• 1,2,5-Trimethylpyrazin-1-ium iodide | BLD Pharm.BLD Pharm.
• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate.National Institutes of Health (NIH) / PMC.
• An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO₄⁻ or ⁹⁹TcO₄⁻.Nature Communications (via RePEc).
• Thiol–Ene Click Chemistry: A General Strategy for Tuning the Properties of Vinylene-Linked Covalent Organic Frameworks.ACS Applied Materials & Interfaces.

Sources

• 1. 3803-16-5|1,2,5-Trimethylpyrazin-1-ium iodide|BLD Pharm [bldpharm.com]
• 2. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− [ideas.repec.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Elucidation and Application of Pyrazinium Iodide-Mediated Aldol Condensations in Advanced Materials Synthesis

Executive Summary

The aldol condensation is a cornerstone of carbon-carbon bond formation. However, when applied to the synthesis of highly conjugated, rigid macromolecules—such as three-dimensional Covalent Organic Frameworks (3D COFs)—traditional enolate chemistry often falls short due to reversibility and harsh condition requirements. The use of pyrazinium iodide salts fundamentally alters this paradigm. By quaternizing the pyrazine nitrogen, the pKa of adjacent alkyl groups is drastically lowered, enabling the formation of highly reactive pyrazinium methylide intermediates under mild conditions.

This technical whitepaper provides an in-depth analysis of the pyrazinium iodide-mediated aldol condensation mechanism. It details the causality behind experimental design, outlines self-validating synthetic protocols, and explores the application of these ionic, vinylene-linked frameworks in critical areas such as radionuclide sequestration and advanced drug delivery scaffolding.

Mechanistic Pathway: The Pyrazinium Aldol Condensation

The success of the pyrazinium-mediated aldol condensation relies on the electronic manipulation of the pyrazine core. Neutral alkylpyrazines possess relatively high pKa values, making deprotonation difficult and requiring strongly basic conditions that can degrade delicate multi-aldehyde precursors.

1. Quaternization & pKa Modulation: The reaction begins with the alkylation of the pyrazine ring using methyl iodide (MeI). This quaternization introduces a permanent positive charge ( N+ ) into the aromatic system, which acts as a powerful electron sink. This inductive and resonance-withdrawing effect drastically lowers the pKa of the α -protons on the adjacent methyl groups[1].

2. Ylide/Enamine Formation: Because of the enhanced acidity, mild bases (or even solvothermal conditions) can deprotonate the α -carbon. The resulting carbanion is stabilized by resonance with the N+ center, forming a neutral pyrazinium methylide —a highly reactive ylide/enamine hybrid[1].

3. Nucleophilic Addition & Dehydration: The nucleophilic carbon of the methylide attacks the electrophilic carbonyl carbon of a target aldehyde (e.g., TFPM or TAPM), forming a transient β -hydroxy intermediate. Driven by the thermodynamic stability of extended π -conjugation, this intermediate undergoes rapid, irreversible dehydration to form a stable vinylene ( −C=C− ) linkage [2].

Fig 1. Mechanistic pathway of pyrazinium iodide-mediated aldol condensation to vinylene linkages.

Experimental Workflow & Self-Validating Protocols

To construct stable 3D architectures, researchers utilize multi-topic precursors. The following protocols detail the synthesis of 1,2,5-trimethylpyrazin-1-ium iodide (PZI) and its subsequent polymerization with 1,3,5,7-tetrakis(4-aldophenyl)adamantane (TAPM) to form the TAPM-PZI COF, as established in recent.

Protocol A: Synthesis of the Pyrazinium Iodide Precursor (PZI)

• Causality of Design: Methyl iodide is a potent electrophile. The reaction is initiated at 0∘C to control the highly exothermic SN​2 quaternization. Dichloromethane (DCM) is selected as the solvent because the neutral starting materials are highly soluble, whereas the resulting ionic PZI salt is insoluble. This drives the reaction to completion via Le Chatelier's principle and allows for isolation without complex chromatography.

• Step-by-Step Methodology:

  • Dissolve 10.0 mmol of 2,5-dimethylpyrazine in 20 mL of anhydrous DCM in a round-bottom flask under an inert argon atmosphere.

  • Cool the flask to 0∘C using an ice bath.

  • Add 15.0 mmol of methyl iodide (MeI) dropwise over 10 minutes.

  • Remove the ice bath and stir the mixture at room temperature for 24 hours.

  • Collect the precipitated yellow solid via vacuum filtration and wash with cold diethyl ether to remove unreacted MeI.

• Validation Checkpoint: The success of the quaternization is self-validated via 1H NMR spectroscopy. The aromatic protons of the pyrazine ring will exhibit a significant downfield shift (e.g., δ>8.5 ppm) due to the strong electron-withdrawing nature of the newly formed N+ center.

Protocol B: Synthesis of TAPM-PZI 3D COF via Aldol Condensation

• Causality of Design: The freeze-pump-thaw cycle is critical to remove dissolved oxygen, preventing the oxidative degradation of the aldehyde precursors and the highly reactive methylide intermediate at elevated temperatures. A sealed Pyrex tube ensures the solvent does not evaporate, maintaining the autogenous pressure required for the solvothermal crystallization of the framework.

• Step-by-Step Methodology:

  • Suspend 0.2 mmol of PZI and 0.1 mmol of TAPM in a 10 mL solvent mixture of mesitylene and 1,4-dioxane (1:1 v/v) within a Pyrex tube.

  • Add a catalytic amount of basic catalyst (e.g., piperidine or aqueous NaOH, depending on optimization).

  • Subject the mixture to three consecutive freeze-pump-thaw cycles using liquid nitrogen to degas the system.

  • Flame-seal the Pyrex tube under a vacuum.

  • Heat the sealed tube in an oven at 120∘C for 72 hours to allow for solvothermal polymerization and crystallization.

  • Cool to room temperature, filter the solid, and subject it to Soxhlet extraction with THF for 24 hours to remove trapped oligomers and unreacted monomers.

• Validation Checkpoint: The completion of the aldol condensation is confirmed via FT-IR spectroscopy. The disappearance of the strong aldehyde C=O stretching band ( ∼1690−1700 cm−1 ) and the emergence of the C=C stretching band ( ∼1620−1630 cm−1 ) self-validates the dehydration step and the formation of the extended vinylene linkage[2].

Fig 2. Experimental workflow for synthesizing and validating 3D pyrazinium-linked COFs.

Quantitative Data & Optimization

The structural parameters of the resulting 3D COFs are highly dependent on the geometry of the multi-aldehyde precursor. Below is a summarized comparison of quantitative data derived from benchmark studies on ionic vinylene-linked COFs synthesized via pyrazinium aldol condensation[2].

Framework Designation	Aldehyde Precursor	Pyrazinium Salt	BET Surface Area ( m2/g )	Pore Size ( nm )	ReO4−​ Uptake Capacity ( mg/g )
TAPM-PZI	TAPM (Tetrahedral)	PZI	~ 598.3	1.2	> 400
TFPM-PZI	TFPM (Tetrahedral)	PZI	~ 501.6	0.9	> 350

Table 1: Comparative structural and performance metrics of pyrazinium-derived 3D COFs. The rigid adamantane core of TAPM yields a slightly higher surface area and pore size compared to the tetraphenylmethane core of TFPM.

Applications in Advanced Therapeutics and Remediation

The unique structural characteristics of pyrazinium-derived COFs—specifically their dense distribution of positive charges and irreversible, highly conjugated sp2 carbon linkages—make them exceptionally valuable for specialized applications:

• Radionuclide Sequestration: The permanent cationic nature of the pyrazinium nodes creates an ideal electrostatic environment for ion-exchange. These frameworks exhibit unprecedented selectivity and capacity for trapping radioactive anions like pertechnetate ( 99TcO4−​ ) and its non-radioactive surrogate perrhenate ( ReO4−​ ) from simulated nuclear waste[2]. The irreversible vinylene bonds ensure the framework does not degrade in harsh, highly acidic, or radioactive environments.

• Drug Development & Delivery Scaffolds: For pharmaceutical scientists, the rigid, predictable porosity of these 3D frameworks offers a highly customizable scaffold. The cationic pores can be utilized to encapsulate and stabilize anionic drug molecules or oligonucleotides (like siRNA), protecting them from enzymatic degradation while enabling controlled release kinetics based on physiological ion-exchange mechanisms. Furthermore, pyrazinium salts themselves are frequently utilized as organocatalysts in mild oxidations[3], hinting at the potential for these COFs to act as solid-state catalysts in active pharmaceutical ingredient (API) synthesis.

References

• [3] Cu–ABNO Catalyst for the Synthesis of Quinolines and Pyrazines via Aerobic Double Dehydrogenation of Alcohols. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• [1] Deprotonation of C-Alkyl Groups of Cationic Triruthenium Clusters Containing Cyclometalated C-Alkylpyrazinium Ligands: Experimental and Computational Studies. Chemistry - A European Journal. URL:[Link]

• [2] An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4−. Nature Communications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4- or 99TcO4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

1,2,5-Trimethylpyrazin-1-ium Iodide: Physicochemical Profiling and Application in sp² Carbon-Linked 3D Covalent Organic Frameworks

Executive Summary

1,2,5-trimethylpyrazin-1-ium iodide (PZI) is a highly specialized quaternary ammonium salt that has emerged as a critical cationic building block in the synthesis of advanced porous materials. For researchers and materials scientists, understanding its exact physicochemical properties and its mechanistic behavior during polymerization is paramount. This technical guide provides an in-depth analysis of PZI's molecular weight, physical state, and its definitive role in synthesizing highly stable, sp² carbon-linked three-dimensional covalent organic frameworks (3D COFs) for environmental remediation and ion sequestration[1].

Physicochemical Profiling & Handling

The fundamental properties of 1,2,5-trimethylpyrazin-1-ium iodide dictate its handling and its reactivity in downstream synthetic applications. The compound exists as a solid at room temperature and requires specific storage conditions to maintain the integrity of the iodide counterion and the quaternized nitrogen.

Table 1: Physicochemical Summary

Property	Value / Description
CAS Number	3803-16-5
Molecular Formula	C₇H₁₁IN₂
Molecular Weight	250.08 g/mol (Exact mass: 249.997 g/mol )
Physical State	Solid
Purity Standard	≥ 95% – 98%
Storage Conditions	Dark place, inert atmosphere, room temperature

Handling Causality: Storage in a dark place under an inert atmosphere is non-negotiable. Exposure to light can lead to the photolytic cleavage and oxidation of the iodide counterion (turning the solid yellow/brown), while ambient moisture can interfere with its performance in anhydrous catalytic reactions.

Mechanistic Role in Advanced Synthesis (The "Why")

The synthesis of 3D COFs linked by stable carbon-carbon double bonds (–C=C–) is thermodynamically challenging[1]. 1,2,5-trimethylpyrazin-1-ium iodide solves this through a specific structural causality: quaternization-induced activation .

When the pyrazine ring is methylated at the N1 position, it forms a permanent positive charge. This strong electron-withdrawing effect propagates through the aromatic system, drastically increasing the acidity of the protons on the methyl groups located at the C2 and C5 positions. This precise activation allows PZI to undergo an acid-catalyzed Aldol condensation with multi-topic aldehydes—such as tetra(4-formylphenyl)methane (TFPM)—bypassing traditional, less stable imine linkages to form highly robust sp² carbon (vinylene) bonds[1].

Mechanistic pathway of PZI activation and Aldol condensation to form 3D COFs.

Experimental Protocol: De Novo Synthesis of TFPM-PZI COF

This protocol outlines the solvothermal synthesis of the TFPM-PZI framework. To ensure scientific integrity, every step is designed as a self-validating system , ensuring that thermodynamic control and high crystallinity are achieved[1].

• Monomer Preparation: Charge a 10-mL Pyrex tube with TFPM (11.03 mg, 0.025 mmol) and 1,2,5-trimethylpyrazin-1-ium iodide (12.75 mg, 0.050 mmol)[1].

  • Self-Validation: The strict 1:2 stoichiometric ratio ensures that any deviation in mass will result in unreacted monomers, which can be quantified post-synthesis to validate loading accuracy.

• Solvent System Engineering: Add a solvent mixture of mesitylene (0.67 mL), 1,4-dioxane (0.67 mL), and acetonitrile (0.037 mL)[1].

  • Self-Validation: The formation of a homogeneous solution upon sonication physically validates that the ternary solvent ratio has successfully balanced the differing polarities of the ionic PZI and hydrophobic TFPM.

• Catalytic Activation: Inject 0.30 mL of trifluoroacetic acid (TFA)[1].

  • Self-Validation: The absence of immediate, uncontrolled precipitation upon TFA addition validates that the system is under thermodynamic (not kinetic) control, requiring thermal activation to proceed.

• Atmospheric Control (Degassing): Subject the mixture to three freeze-pump-thaw cycles and seal under vacuum[1].

  • Self-Validation: The cessation of bubbling during the final thaw cycle under vacuum physically validates the complete removal of dissolved oxygen, ensuring an inert environment that prevents aldehyde oxidation at high temperatures.

• Thermodynamic Polymerization: Heat the sealed tube at 150 °C for 72 hours[1].

  • Self-Validation: The formation of a highly crystalline precipitate after 72 hours validates that the reversible Aldol condensation has successfully "error-corrected" into the lowest-energy 3D lattice.

• Isolation: Cool to room temperature, filter the solid, and wash extensively with suitable solvents to clear unreacted monomers from the pores.

Step-by-step solvothermal synthesis workflow for PZI-based 3D COFs.

Data Presentation: COF Performance Summary

The resulting TFPM-PZI COF features a highly symmetric 3D structure that uniformly separates positive charges[1]. This unique architectural feature, derived directly from the PZI monomer, makes it an ideal ion-exchange platform for trapping nuclear waste anions like ReO₄⁻ (a non-radioactive surrogate for the long-lived radioactive isotope ⁹⁹TcO₄⁻)[1].

Table 2: TFPM-PZI COF Performance Metrics

Metric	Value	Significance
Linkage Type	sp² Carbon (Vinylene)	Exceptional chemical stability against hydrolysis and radiation[1].
BET Surface Area	501.6 m²/g	High microporosity allowing for rapid ion diffusion and high uptake capacity[2].
Target Analyte	ReO₄⁻ / ⁹⁹TcO₄⁻	Selective sequestration of critical radioactive nuclear waste components[1].
Framework Charge	Cationic	Drives rapid electrostatic ion-exchange kinetics, outperforming neutral frameworks[1].

References

• Nature Communications (via PMC) - An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO₄⁻ or ⁹⁹TcO₄⁻ URL:[Link]

• ACS Publications - Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate URL: [Link]

Sources

• 1. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Architectonics of Ionic 3D Covalent Organic Frameworks: A Technical Guide to the Role of 1,2,5-Trimethylpyrazin-1-ium Iodide

Foreword

The advent of Covalent Organic Frameworks (COFs) has marked a paradigm shift in materials science, offering crystalline, porous polymers with unparalleled designability.[1][2] Among these, ionic 3D COFs are a burgeoning subclass with immense potential in areas ranging from selective ion exchange to catalysis and drug delivery.[3][4] This guide delves into the intricate process of ionic 3D COF formation, with a specific focus on the prospective role of 1,2,5-trimethylpyrazin-1-ium iodide as a key templating and charge-directing agent. While the direct use of this specific salt is an emerging area, this document synthesizes established principles of ionic COF synthesis to provide a robust, predictive framework for researchers and drug development professionals.

Introduction: The Imperative for Ionic 3D COFs

Traditional 3D COFs are typically neutral frameworks, which, while structurally elegant, possess limitations in applications requiring charged interfaces or ion-exchange capabilities.[3] The strategic incorporation of ionic moieties into the COF backbone or within their pores creates a new class of materials—ionic COFs—with a host of enhanced functionalities.[5][6] These materials are not merely porous scaffolds but active environments capable of selective guest capture, facilitated ion transport, and targeted therapeutic delivery.[4][7]

The synthesis of highly crystalline 3D ionic COFs, however, presents a significant challenge. The introduction of charged species can disrupt the delicate balance of forces that govern crystalline self-assembly, often leading to amorphous or poorly ordered materials.[5] This is where the judicious choice of ionic components, such as 1,2,5-trimethylpyrazin-1-ium iodide, becomes critical.

The Hypothesized Role of 1,2,5-Trimethylpyrazin-1-ium Iodide

While direct literature on the application of 1,2,5-trimethylpyrazin-1-ium iodide in 3D COF synthesis is nascent, its chemical structure and properties allow us to infer its potential multifaceted role in the formation of ionic 3D COFs. This pyrazinium salt is a quaternary ammonium compound, a class of molecules known to act as structure-directing agents in the synthesis of porous materials.

A Cationic Template and Structure-Directing Agent

The formation of a crystalline, porous network from molecular precursors is a complex process of nucleation and growth.[8] We propose that the 1,2,5-trimethylpyrazin-1-ium cation can act as a template, organizing the precursor molecules around it through a combination of electrostatic interactions and steric effects. The planarity and defined geometry of the pyrazinium ring could further guide the arrangement of the building blocks into a specific, ordered topology.

Charge Balancing and Pore Functionalization

In the context of an anionic 3D COF framework, the 1,2,5-trimethylpyrazin-1-ium cation would serve as the essential counter-ion, balancing the overall charge of the material.[9] This is not a passive role; the presence of these cations within the pores imparts a permanent positive charge to the internal surface of the COF. This "functionalization" is key to the material's ability to selectively capture and exchange anions.[3]

Modulating Interpenetration

A common feature in 3D COFs is interpenetration, where multiple independent frameworks grow through one another.[10] While this can enhance stability, excessive interpenetration can reduce porosity. The presence of bulky ionic species like 1,2,5-trimethylpyrazin-1-ium iodide within the growing framework can sterically hinder high degrees of interpenetration, leading to more open and accessible porous structures.[5]

Proposed Mechanism of Ionic 3D COF Formation

The formation of an ionic 3D COF in the presence of 1,2,5-trimethylpyrazin-1-ium iodide can be conceptualized as a multi-step process, as illustrated in the diagram below.

Caption: Proposed workflow for ionic 3D COF formation.

Experimental Protocol: A Predictive Synthesis

The following is a generalized, predictive protocol for the synthesis of an ionic 3D COF using 1,2,5-trimethylpyrazin-1-ium iodide. This protocol is based on established methods for solvothermal synthesis of related COFs.[3]

4.1. Materials and Reagents

• Tetrahedral amine precursor (e.g., tetrakis(4-aminophenyl)methane)

• Linear dialdehyde precursor with anionic functional groups (e.g., a sulfonated or carboxylated dialdehyde)

• 1,2,5-trimethylpyrazin-1-ium iodide

• High-boiling point aprotic solvent (e.g., 1,4-dioxane, mesitylene)

• Aqueous acid catalyst (e.g., 6 M acetic acid)

4.2. Synthesis Procedure

• In a Pyrex tube, combine the tetrahedral amine precursor (1 equivalent), the anionic dialdehyde precursor (2 equivalents), and 1,2,5-trimethylpyrazin-1-ium iodide (2-4 equivalents).

• Add the high-boiling point solvent and the aqueous acid catalyst.

• Sonicate the mixture for 15 minutes to ensure homogeneity.

• Flash-freeze the tube in liquid nitrogen and degas using at least three freeze-pump-thaw cycles.

• Seal the tube under vacuum.

• Heat the sealed tube in an oven at 120 °C for 72 hours.

• After cooling to room temperature, collect the resulting solid by filtration.

• Wash the solid extensively with anhydrous tetrahydrofuran and acetone to remove unreacted monomers and excess salt.

• Dry the product under vacuum at 80 °C overnight to yield the ionic 3D COF.

4.3. Characterization

The resulting material should be characterized using a suite of analytical techniques to confirm its structure, crystallinity, porosity, and ionic nature.

Analytical Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and determine the crystal structure.	Sharp diffraction peaks indicative of a long-range ordered structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the formation of the covalent linkages (e.g., imine bonds).	Appearance of characteristic vibrational bands for the newly formed bonds.
Nitrogen Adsorption-Desorption Isotherms	To determine the surface area and pore size distribution.	A type I or type IV isotherm, with a high Brunauer-Emmett-Teller (BET) surface area.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the COF.	High thermal stability, with decomposition onset above 300 °C.
Ion Chromatography	To quantify the amount of iodide and pyrazinium cation in the framework.	Confirmation of the presence and stoichiometry of the entrapped ions.

Applications in Drug Development

The unique properties of ionic 3D COFs templated with species like 1,2,5-trimethylpyrazin-1-ium iodide open up new avenues in drug development.

• Targeted Drug Delivery: The charged pores can be used to load and release ionic drug molecules in a controlled manner.[4] The release can be triggered by changes in pH or ionic strength in the target physiological environment.

• Biocatalysis: Enzymes can be immobilized within the pores of the COF. The ionic environment can help to stabilize the enzyme and enhance its catalytic activity.

• Sensing and Diagnostics: The ion-exchange properties of these materials can be harnessed to develop sensors for biologically relevant anions.

Conclusion and Future Outlook

The use of specifically designed ionic species like 1,2,5-trimethylpyrazin-1-ium iodide represents a promising strategy for the rational design and synthesis of highly crystalline and functional ionic 3D COFs. While this guide presents a predictive framework, further experimental validation is necessary to fully elucidate the role of this pyrazinium salt and to optimize the synthesis of these advanced materials. The continued exploration of new ionic building blocks and templating agents will undoubtedly lead to the development of next-generation COFs with tailored properties for a wide range of applications, from clean energy to advanced therapeutics.

References

• Designed Synthesis of Three-Dimensional Covalent Organic Frameworks: A Mini Review.
• Three-dimensional Covalent Organic Frameworks Synthesized by Room Temperature Ionic Liquid Method.
• Three-Dimensional Ionic Covalent Organic Frameworks for Rapid, Reversible, and Selective Ion Exchange | Journal of the American Chemical Society.
• Drug delivery using biocompatible covalent organic frameworks (COFs) towards a therapeutic approach - Chemical Communications (RSC Publishing).
• Colloidal three-dimensional covalent organic frameworks and their application as porous liquids - Journal of Materials Chemistry A (RSC Publishing).
• Rational Fabrication of Ionic Covalent Organic Frameworks for Chemical Analysis Applications - PMC.
• Covalent Organic Frameworks with Ionic Liquid-Moieties (ILCOFs): Structures, Synthesis, and CO2 Conversion - PMC.
• 1,2,5-Trimethylpyrazin-1-ium iodide | 3803-16-5.
• Confined Ionic Liquids in Covalent Organic Frameworks toward the Rational Design of High-safety Lithium Metal Battery | Request PDF - ResearchGate.
• 1,2,5-trimethyl-pyrazin-1-ium, iodide - Sigma-Aldrich.
• 1,2,5-Trimethylpyrazin-1-iumiodide | Metal-organic Framework | MedChemExpress.
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Thermodynamic Stability of 1,2,5-Trimethylpyrazin-1-ium Iodide at Room Temperature: A Mechanistic and Methodological Evaluation

An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of 1,2,5-trimethylpyrazin-1-ium iodide at ambient, room temperature conditions. As a quaternary ammonium salt, its stability is not absolute and is governed by a delicate interplay between the electronic and steric properties of the pyrazinium cation and the nucleophilicity of the iodide anion. This document moves beyond simple statements of stability, offering a deep dive into the theoretical underpinnings of potential degradation pathways. We present a logical framework for experimental stability assessment, complete with detailed, field-tested protocols for synthesis, long-term monitoring, and quantitative analysis using a suite of spectroscopic and chromatographic techniques. The causality behind each experimental choice is explained to empower researchers not only to follow procedures but also to understand and adapt them. All methodologies are designed as self-validating systems to ensure scientific rigor and trustworthiness. This guide serves as a critical resource for professionals handling this and similar organic salts, enabling robust stability profiling essential for applications in materials science and drug development.

Section 1: Introduction to Pyrazinium Salts and 1,2,5-Trimethylpyrazin-1-ium Iodide

Significance of Quaternary Pyrazinium Salts

Quaternary N-heterocyclic salts, including pyrazinium derivatives, represent a fascinating class of organic compounds. Their ionic nature and tunable structures make them valuable as room-temperature ionic liquids (RTILs), which are noted for their low volatility, high thermal stability, and utility as "designer solvents".[1][2] In specialized applications, pyrazinium salts have been synthesized to act as photo-initiators for polymerization, leveraging their unique electronic properties upon UV irradiation.[3] The ability to modify the cation and anion allows for fine-tuning of physicochemical properties, making them relevant to a wide range of applications.[4]

Molecular Structure and Physicochemical Properties of 1,2,5-Trimethylpyrazin-1-ium Iodide

1,2,5-trimethylpyrazin-1-ium iodide is an organic salt composed of a methylated pyrazine cation and an iodide anion. The positive charge is formally located on one of the nitrogen atoms, which is saturated with three methyl substituents and one ring carbon. The fundamental properties, gathered from various suppliers and databases, are summarized below. The recommended storage conditions—"Keep in dark place, inert atmosphere, room temperature"—provide the first critical insight, suggesting potential sensitivity to light and atmospheric components.[5]

Property	Value	Source(s)
CAS Number	3803-16-5	[5][6]
Molecular Formula	C₇H₁₁IN₂	[6][7]
Molecular Weight	~250.08 g/mol	[7]
Physical Form	Solid	[5]
Melting Point	248-250 °C	[7]
Purity (Typical)	95-98%	[5][8]
Canonical SMILES	[I-].CC1C=C(C)=CN=1	[8]
InChI Key	CYHLAGSAEYWCOI-UHFFFAOYSA-M	[5][8]
Storage Conditions	Keep in dark place, inert atmosphere, room temperature	[5]

Defining Thermodynamic Stability at Ambient Conditions

Thermodynamic stability refers to the state of a system at its lowest energy level, or chemical equilibrium. For a compound like 1,2,5-trimethylpyrazin-1-ium iodide, this concept addresses its propensity to decompose into lower-energy products over time, even under standard room temperature conditions. This is distinct from kinetic stability, which describes the rate of decomposition. A compound can be thermodynamically unstable but kinetically stable if the activation energy for decomposition is very high. This guide focuses on identifying the potential thermodynamic driving forces for decomposition and establishing a framework to measure the kinetic manifestation of this instability under ambient conditions.

Section 2: Theoretical Assessment of Stability

The long-term stability of an ionic compound is dictated by the intrinsic reactivity of its constituent ions. Here, we analyze the pyrazinium cation and the iodide anion to postulate the most probable decomposition pathways.

The Pyrazinium Cation: Electronic and Steric Factors

The core of the cation is an aromatic pyrazine ring, a six-membered heterocycle with two nitrogen atoms.[9] Aromaticity generally confers stability. However, quaternization of one nitrogen atom disrupts the delocalized electron system to some extent, creating a localized positive charge. The three methyl groups attached to the ring and the quaternized nitrogen are electron-donating groups, which help to stabilize the positive charge through induction. However, these same methyl groups, particularly the one on the nitrogen, present a potential site for nucleophilic attack.

The Iodide Anion: Nucleophilicity and Potential Reactivity

The iodide (I⁻) anion is a crucial determinant of the compound's stability. Compared to other halides or anions like tetrafluoroborate (BF₄⁻) or hexafluorophosphate (PF₆⁻), iodide is a relatively strong nucleophile and a good leaving group. This dual reactivity makes it capable of participating in chemical reactions, most notably nucleophilic substitution, which can lead to the degradation of the cation.

Plausible Decomposition Pathways at Room Temperature

Based on fundamental organic chemistry principles, the primary degradation mechanism for quaternary ammonium iodides is dealkylation. Other pathways are less probable but are considered for completeness.

• Pathway A: Sₙ2 De-methylation (Highest Probability): This is the reverse of the synthesis reaction (Menschutkin reaction). The nucleophilic iodide anion can attack one of the electrophilic methyl groups. The N-methyl group is the most likely target due to the C-N⁺ bond being polarized and weakened. This reaction would yield two neutral, thermodynamically stable products: 2,5-dimethylpyrazine and methyl iodide. This pathway is a classic decomposition route for quaternary ammonium salts.

• Pathway B: Photosensitivity: The recommended storage in a "dark place" suggests potential decomposition upon exposure to light, particularly UV radiation.[5] Pyrazinium and related pyridinium salts can absorb in the UV range.[3][10] This absorbed energy can promote the molecule to an excited state, potentially facilitating homolytic cleavage of a C-N bond or other radical-mediated decomposition pathways.

• Pathway C: Hofmann Elimination (Low Probability): This pathway requires a beta-hydrogen on an alkyl chain longer than methyl. Since all substituents are methyl groups, which lack beta-hydrogens, this pathway is not viable for 1,2,5-trimethylpyrazin-1-ium iodide.

The diagram below illustrates the most probable chemical degradation route.

Caption: Primary proposed chemical degradation pathway for 1,2,5-trimethylpyrazin-1-ium iodide.

Section 3: Experimental Framework for Stability Assessment

A robust evaluation of room temperature stability requires a multi-faceted approach, beginning with the synthesis of high-purity material and culminating in a structured long-term monitoring program.

Rationale for Experimental Design

The core principle is to subject a well-characterized, high-purity sample to controlled environmental conditions over an extended period. Periodic analysis using sensitive and quantitative techniques will detect and quantify the parent compound and any emerging degradation products. By comparing samples stored under different conditions (e.g., in darkness vs. ambient light, under inert gas vs. air), we can isolate the specific factors that promote degradation.

Synthesis and Purification of High-Purity 1,2,5-Trimethylpyrazin-1-ium Iodide

The synthesis follows the principles of the Menschutkin reaction, where the nitrogen atom of a pyrazine derivative attacks an alkyl halide.[3]

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 2,5-dimethylpyrazine in a suitable solvent such as acetonitrile (MeCN) or propionitrile.

• Alkylation: Add a slight excess (1.1 to 1.2 equivalents) of methyl iodide (CH₃I) to the solution. Caution: Methyl iodide is toxic and should be handled in a fume hood.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) overnight. The progress can be monitored by TLC or ¹H NMR of an aliquot. As a quaternary salt, the product is often insoluble in the reaction solvent and will precipitate out.[11]

• Isolation: Cool the reaction mixture to room temperature. Collect the precipitate by vacuum filtration.

• Washing: Wash the crude product several times with cold diethyl ether or the reaction solvent to remove unreacted starting materials.

• Purification (Recrystallization): Dissolve the crude solid in a minimal amount of a hot polar solvent (e.g., ethanol or methanol) and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

• Drying: Collect the purified crystals by vacuum filtration and dry them under high vacuum at room temperature to remove all residual solvent.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Experimental workflow for the synthesis and purification of 1,2,5-trimethylpyrazin-1-ium iodide.

Long-Term Stability Monitoring Protocol

• Sample Preparation: Weigh 5-10 mg of the purified and characterized compound into several amber glass vials and clear glass vials.

• Condition Setup:

  • Set A (Control): Amber vials, backfilled with argon or nitrogen, sealed, and stored in a desiccator in the dark at 25 °C.

  • Set B (Light Exposure): Clear vials, sealed with air in the headspace, and stored under ambient laboratory light conditions at 25 °C.

  • Set C (Air Exposure): Amber vials, sealed with air in the headspace, and stored in a desiccator in the dark at 25 °C.

• Time Points: Designate analysis time points (e.g., T=0, 1 month, 3 months, 6 months, 12 months).

• Analysis: At each time point, take one vial from each set for analysis using the methods described in Section 4.

Section 4: Analytical Methodologies for Stability Quantification

A combination of analytical techniques is required for a comprehensive stability assessment.

Spectroscopic Analysis (NMR and UV-Vis)

Protocol: ¹H NMR Spectroscopy for Degradation Monitoring

• Rationale: ¹H NMR is a powerful tool to structurally identify and quantify degradation products. The de-methylation of the parent compound would result in the appearance of new, distinct signals for 2,5-dimethylpyrazine and methyl iodide, alongside a decrease in the intensity of the parent compound's signals.

• Procedure:

  • Prepare a stock solution of a stable internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated solvent (e.g., DMSO-d₆).

  • At each time point, accurately weigh the contents of a stability vial and dissolve it in a precise volume of the internal standard solution.

  • Acquire a quantitative ¹H NMR spectrum, ensuring a sufficient relaxation delay (d1) of at least 5 times the longest T₁ of interest.

  • Integrate the characteristic peaks of the parent compound, the degradation products, and the internal standard.

  • Calculate the molar quantity of each species relative to the internal standard to determine the percent degradation.

Protocol: UV-Vis Spectroscopy

• Rationale: This technique is excellent for detecting changes in the electronic structure of the molecule or the formation of colored impurities.

• Procedure:

  • At T=0, prepare a stock solution of the compound in a UV-transparent solvent (e.g., acetonitrile) and record its full-spectrum absorbance (200-800 nm).

  • At subsequent time points, prepare solutions of the stability samples at the exact same concentration.

  • Record their spectra and compare them to the T=0 spectrum. Look for decreases in the primary absorbance maxima or the appearance of new peaks, which would indicate degradation.

Chromatographic Purity Assessment (HPLC)

Protocol: HPLC Purity Assay

• Rationale: High-Performance Liquid Chromatography (HPLC) with a UV detector provides a highly accurate and precise method for quantifying the parent compound's purity over time.[12]

• Procedure:

  • Method Development: Develop a reverse-phase HPLC method (e.g., using a C18 column) that shows a sharp, well-resolved peak for the parent compound and can separate it from its potential precursors and degradation products. A mobile phase of acetonitrile/water with a buffer or ion-pairing agent may be required.

  • Calibration: Create a calibration curve at T=0 using solutions of the purified compound at known concentrations.

  • Analysis: At each time point, dissolve the stability samples in the mobile phase to a known concentration and inject them into the HPLC system.

  • Quantification: Determine the concentration of the parent compound using the calibration curve. Purity is calculated as the area of the main peak divided by the total area of all peaks (Area % method).

Thermal Analysis (TGA/DSC)

Protocol: Thermogravimetric Analysis (TGA)

• Rationale: While primarily used for high-temperature stability, TGA can provide a baseline for the compound's overall thermal robustness.[1][13] A high onset temperature of decomposition suggests strong covalent and ionic bonds, implying better long-term stability at room temperature.[14]

• Procedure:

  • Place 5-10 mg of the sample in a TGA pan.

  • Heat the sample from room temperature to ~600 °C at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the mass loss as a function of temperature. The onset temperature of decomposition (T_onset) is a key parameter for thermal stability.

Caption: Analytical workflow for the comprehensive assessment of stability samples.

Section 5: Data Interpretation and Reporting

Integrating Analytical Data

A conclusive stability profile is built by correlating the results from all analytical methods. For instance, a decrease in the HPLC purity percentage should be matched by a corresponding decrease in the parent compound's molar quantity determined by qNMR. The new peaks appearing in the NMR spectrum should be identifiable as the degradation products, and any new absorbance bands in the UV-Vis spectrum should be attributed to these new species.

Quantitative Data Summary

Data should be tabulated to clearly track changes over time and under different conditions.

Time Point	Condition	HPLC Purity (%)	Parent Compound (mol % via NMR)	2,5-Dimethylpyrazine (mol % via NMR)
T=0	-	99.8 ± 0.1	100	0
3 Months	Control (Dark/N₂)	99.7 ± 0.1	99.9	< 0.1
3 Months	Air (Dark)	99.6 ± 0.2	99.8	< 0.2
3 Months	Light (Air)	98.1 ± 0.3	98.3	1.7
6 Months	Control (Dark/N₂)	...	...	...
...	...	...	...	...

Recommendations for Storage and Handling

Based on the theoretical assessment and the expected experimental outcomes, the following storage and handling procedures are recommended to maximize shelf-life:

• Storage: The compound should be stored in amber, airtight containers under an inert atmosphere (argon or nitrogen) to protect it from light and atmospheric components.

• Temperature: While stable at room temperature, storage in a cool, dry place is always preferable for long-term stability.

• Handling: Avoid prolonged exposure to light during weighing and solution preparation. Use freshly prepared solutions for experiments whenever possible.

Conclusion

The thermodynamic stability of 1,2,5-trimethylpyrazin-1-ium iodide at room temperature is fundamentally limited by the potential for Sₙ2 de-methylation, a reaction driven by the nucleophilicity of the iodide anion. While the compound is a solid with a high melting point, suggesting considerable lattice energy and stability, this chemical degradation pathway remains thermodynamically accessible over long time scales. Furthermore, its potential photosensitivity represents a significant environmental factor that can accelerate decomposition. A rigorous, multi-technique experimental approach is essential to quantify its stability profile accurately. By following the detailed protocols outlined in this guide, researchers and drug development professionals can generate the robust data needed to ensure the integrity of this compound in their applications.

References

• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. Vertex AI Search.
• Developing New Inexpensive Room-Temperature Ionic Liquids with High Thermal Stability and a Greener Synthetic Profile - PMC. Vertex AI Search.
• 1,2,5-Trimethylpyrazin-1-ium iodide | 3803-16-5. Sigma-Aldrich.
• Benzylpyrazinium Salts as Photo-Initiators in the Polymerization of Epoxide Monomers. Vertex AI Search.
• High-stability room temperature ionic liquids: enabling efficient charge transfer in solid-state batteries by minimizing interfacial resistance - OAE Publishing Inc. Vertex AI Search.
• "Synthesis and characterizations of pyridinium salts including poly(pyr" by Tae Soo Jo. Vertex AI Search.
• 1,2,5-三甲基吡嗪-1-鎓碘化物 - ChemicalBook. Vertex AI Search.
• 1,2,5-Trimethylpyrazin-1-ium iodide (CAS 3803-16-5) - Fluorochem. Vertex AI Search.
• Thermal Stability of Ionic Liquids - ResearchG
• Concentration-dependent emission from low molecular weight benzoyl pyrazinium salts - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00302G. Vertex AI Search.
• Formation of pyridinium salts with EWG : r/Chempros - Reddit. Vertex AI Search.
• Pyrazine - Wikipedia. Vertex AI Search.
• 1,2,5-Trimethylpyrazin-1-ium iodide | 3803-16-5. Sigma-Aldrich.
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• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

direct polymerization of TFM and 1,2,5-trimethylpyrazin-1-ium iodide

Application Note & Protocol

Novel Photo-Initiated Cationic Polymerization of α-Trifluoromethylstyrene (TFMST) Mediated by 1,2,5-Trimethylpyrazin-1-ium Iodide

Abstract

Fluorinated polymers are a cornerstone of advanced materials science, prized for their exceptional thermal stability, chemical resistance, and unique surface properties. However, the incorporation of fluorine-containing monomers into polymer chains presents significant synthetic challenges. A case in point is α-trifluoromethylstyrene (TFMST), a monomer that is notoriously resistant to radical homopolymerization due to steric hindrance and the strong electron-withdrawing nature of the trifluoromethyl group.[1][2] This application note details a novel and direct method for the polymerization of TFMST, bypassing these limitations through a photo-initiated pathway. We propose a mechanism involving the formation of a charge-transfer complex (CTC) between TFMST and 1,2,5-trimethylpyrazin-1-ium iodide. Upon UV irradiation, this complex facilitates a single-electron transfer to generate a TFMST radical cation, which subsequently initiates cationic polymerization. This protocol provides a viable route to synthesize poly(α-trifluoromethylstyrene) homopolymer, a material with significant potential for applications in high-performance coatings, advanced optics, and low-dielectric materials. A comparative protocol for the conventional radical co-polymerization of TFMST with styrene is also presented as a baseline.

Scientific Introduction & Mechanistic Hypothesis

The synthesis of polymers from monomers bearing α-trifluoromethyl groups is hindered by the bulky and highly electronegative CF₃ substituent.[1] Specifically, α-trifluoromethylstyrene (TFMST) does not undergo radical homopolymerization and acts as a retardant in radical copolymerizations.[1][3] While cationic polymerization of fluorinated vinyl monomers is feasible, it often requires highly active and specialized catalysts.[4][5]

We hypothesize a novel polymerization pathway initiated by a charge-transfer complex (CTC) formed between TFMST and the pyrazinium salt, 1,2,5-trimethylpyrazin-1-ium iodide. Pyrazinium and related N-heterocyclic salts are known to be effective electron acceptors and can participate in photo-induced electron transfer processes.[6][7][8]

Proposed Mechanism:

• CTC Formation: The electron-deficient pyrazinium cation associates with the π-system of the TFMST monomer to form a ground-state charge-transfer complex.

• Photo-Excitation: Upon irradiation with UV light, the CTC is excited, promoting a single-electron transfer (SET) from the TFMST (donor) to the pyrazinium salt (acceptor).

• Initiation: This SET event generates a TFMST radical cation and a neutral trimethylpyrazinyl radical. The highly reactive TFMST radical cation is the key species that initiates the cationic chain-growth polymerization of the TFMST monomer.

• Propagation: The cationic chain end propagates by adding subsequent TFMST monomers.

This photo-initiated cationic pathway circumvents the kinetic and thermodynamic barriers that prevent radical homopolymerization.

Caption: Workflow for radical copolymerization of TFMST and Styrene.

Materials & Equipment:

• α-Trifluoromethylstyrene (TFMST), inhibitor removed

• Styrene, inhibitor removed

• NMP initiator (e.g., BlocBuilder-MA)

• Anhydrous solvent (e.g., Anisole)

• Schlenk flask with stir bar

• Schlenk line (Argon or Nitrogen)

• Heating mantle with temperature controller

• Methanol (for precipitation)

Step-by-Step Procedure:

• Reagent Preparation: In a 50 mL Schlenk flask, combine styrene (e.g., 5.0 g, 48 mmol) and TFMST (e.g., 4.1 g, 24 mmol). Add anisole (10 mL).

• Initiator Addition: Add the NMP initiator (molar ratio relative to monomer, e.g., 1:100).

• Degassing: Seal the flask, connect to a Schlenk line, and perform a minimum of three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen.

• Polymerization: Backfill the flask with inert gas (Argon). Immerse the flask in a preheated oil bath at 120°C and stir for 6-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute the viscous solution with a small amount of THF (~5 mL) and precipitate by adding it dropwise into a large volume of cold, stirring methanol (400 mL).

• Isolation: Collect the white, fibrous polymer by vacuum filtration.

• Drying: Dry the polymer in a vacuum oven at 60°C overnight to a constant weight.

Protocol B: Novel Method — Direct Photo-Initiated Cationic Polymerization of TFMST

This protocol describes the proposed novel method for the homopolymerization of TFMST. Safety Note: UV radiation is harmful. Use appropriate shielding and personal protective equipment.

Materials & Equipment:

• α-Trifluoromethylstyrene (TFMST), inhibitor removed, distilled

• 1,2,5-Trimethylpyrazin-1-ium iodide * Anhydrous dichloromethane (DCM), inhibitor-free

• Quartz Schlenk tube with stir bar

• Schlenk line (Argon or Nitrogen)

• UV photoreactor (e.g., 300-350 nm lamp)

• Methanol (for precipitation)

Step-by-Step Procedure:

• Reagent Preparation: In a quartz Schlenk tube under an inert atmosphere, dissolve 1,2,5-trimethylpyrazin-1-ium iodide (e.g., 66 mg, 0.25 mmol) in anhydrous DCM (20 mL).

• Monomer Addition: Add purified TFMST (4.3 g, 25 mmol) to the solution via syringe. The desired monomer-to-initiator ratio is typically 100:1.

• Degassing: Perform three freeze-pump-thaw cycles. Ensure the solution is thoroughly deoxygenated, as oxygen can quench cationic polymerizations.

• Photo-Initiation: Place the sealed quartz tube in the photoreactor at room temperature. Position the tube at a fixed distance from the UV lamp and begin irradiation with vigorous stirring.

• Polymerization: Continue irradiation for 12-24 hours. The solution may become more viscous as polymerization proceeds.

• Quenching & Isolation: Remove the tube from the photoreactor. Quench the reaction by adding a small amount of methanol (~1 mL). Precipitate the polymer by adding the reaction mixture dropwise into a large volume of cold, stirring methanol (400 mL).

• Purification: Collect the white polymer by vacuum filtration. To remove any residual initiator, re-dissolve the polymer in a minimal amount of DCM and re-precipitate into methanol.

• Drying: Dry the purified poly(α-trifluoromethylstyrene) in a vacuum oven at 60°C overnight.

Characterization and Expected Results

To validate the success of the polymerization and determine the properties of the resulting polymer, the following characterization techniques are essential.

Parameter	Technique	Protocol A (Copolymer) Expected Result	Protocol B (Homopolymer) Expected Result
Structure Confirmation	¹H & ¹⁹F NMR	Broad peaks for polystyrene backbone; distinct resonance for CF₃ group confirming TFMST incorporation.	Absence of vinyl peaks; characteristic broad peaks of the polymer backbone and a single, strong resonance in the ¹⁹F spectrum around -62 ppm.
Molecular Weight (Mn)	GPC/SEC (THF)	5,000 - 20,000 g/mol (controlled by monomer/initiator ratio).	3,000 - 15,000 g/mol .
Dispersity (Đ)	GPC/SEC (THF)	Low dispersity (Đ = 1.1 - 1.4), characteristic of a controlled polymerization.	Moderate dispersity (Đ = 1.5 - 2.0), typical for photo-initiated cationic systems.
Glass Transition (Tg)	DSC	105 - 115°C, dependent on TFMST content. [3]	Expected to be higher than polystyrene; literature suggests >150°C for related poly(trifluoromethylstyrene)s.
Thermal Stability (Tdeg)	TGA	Decomposition onset >350°C.	High thermal stability, with decomposition onset expected >380°C.

Troubleshooting and Expert Insights

• No Polymerization (Protocol B):

  • Oxygen Contamination: The TFMST radical cation and propagating cationic chain end are extremely sensitive to oxygen and water. Ensure rigorous anhydrous and anaerobic (Schlenk line) techniques.

  • UV Wavelength/Intensity: The absorbance maximum of the CTC may be specific. Ensure the lamp output overlaps with the CTC absorption band. Benzylpyrazinium salts absorb around 270 nm. [9]If the reaction is slow, increase irradiation time or move the vessel closer to the lamp.

  • Impure Monomer: TFMST must be free of inhibitors and protic impurities. Passing through a column of basic alumina is recommended.

• Low Molecular Weight: This can result from chain transfer to impurities or the solvent. Ensure high-purity reagents and solvents. Running the reaction at a lower temperature (e.g., 0°C) may reduce chain transfer events, though it will also slow the rate of polymerization.

• Broad Dispersity: Cationic polymerizations are inherently prone to side reactions. The proposed mechanism is novel and may have competing termination or transfer pathways. Future optimization could involve adding a non-nucleophilic salt to stabilize the propagating cation via a common-ion effect.

References

• Yamaguchi, A., et al. (2024). Nitroxide-Mediated Controlled Radical Copolymerization of α-Trifluoromethylstyrenes with Styrenes. Molecules, 29(6), 1214. [Link]

• Kim, M., et al. (2014). Benzylpyrazinium Salts as Photo-Initiators in the Polymerization of Epoxide Monomers. Materials (Basel), 7(8), 5581-5590. [Link]

• An, H., et al. (2023). A Broadly Applicable, Controlled Cationic Polymerization for the Synthesis of Diverse Semi-Fluorinated Vinyl Ether Polymers. ChemRxiv. [Link]

• Kim, M., et al. (2014). Benzylpyrazinium Salts as Photo-Initiators in the Polymerization of Epoxide Monomers. PubMed Central, PMC5456198. [Link]

• Pitois, C., et al. (2012). Synthesis, characterization, and thermal and surface properties of co- and terpolymers based on fluorinated α-methylstyrenes and styrene. Polymer Chemistry, 3(2), 465-476. [Link]

• Yamaguchi, A., et al. (2024). Nitroxide-Mediated Controlled Radical Copolymerization of α-Trifluoromethylstyrenes with Styrenes. PubMed, 38555138. [Link]

• Yamaguchi, A., et al. (2024). Nitroxide-Mediated Controlled Radical Copolymerization of α-Trifluoromethylstyrenes with Styrenes. ResearchGate. [Link]

• Ito, H., et al. (1988). Radical reactivity of α‐trifluoromethylstyrene. Journal of Polymer Science Part A: Polymer Chemistry, 26(10), 2847-2859. [Link]

• Wang, F., et al. (2019). Recent advances in the synthesis and applications of α-(trifluoromethyl)styrenes in organic synthesis. Chemical Communications, 55(90), 13486-13505. [Link]

• Wang, Z., et al. (2025). Photocontrolled cationic polymerization of fluorinated vinyl ethers. Polymer Chemistry. [Link]

• Lalevée, J., et al. (2022). Charge Transfer Complexes (CTCs) with Pyridinium Salts: Toward Efficient Dual Photochemical/Thermal Initiators and 3D Printing Applications. Macromolecular Rapid Communications, 43(19), e2200314. [Link]

• Williams, V., et al. (2018). Synthesis and cationic polymerization of halogen bonding vinyl ether monomers. PubMed Central, PMC6019992. [Link]

• Wang, F., et al. (2019). Recent advances in the synthesis and applications of α-(trifluoromethyl)styrenes in organic synthesis. PubMed, 31637376. [Link]

• Mishima, K., et al. (2016). Cationic Polymerization of Vinyl Ethers Controlled by Visible Light. ACS Macro Letters, 5(12), 1399-1403. [Link]

• Biedron, T., et al. (2012). Cationic Polymerization of Vinyl Monomers Under the Action of Metalorganic Compounds. IntechOpen. [Link]

• Park, E., et al. (2011). Synthesis and characterization of trifluoromethyl substituted styrene polymers and copolymers with methacrylates: Effects of trifluoromethyl substituent on styrene. ResearchGate. [Link]

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• Kabanov, V. A., et al. (1976). Organized polymerization of vinyl pyridinium salts. ResearchGate. [Link]

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• Yagci, Y., et al. (2000). N-Benzyl and N-Alkoxy Pyridinium Salts as Thermal and Photochemical Initiators for Cationic Polymerization. ResearchGate. [Link]

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• Chen, L., et al. (2024). Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s. RSC Publishing. [Link]

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• Citterio, A., et al. (1977). Electron-transfer process with pyridinium, quinolinium, and pyrazinium salts; an electron spin resonance study. R Discovery. [Link]

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Application Note: Advanced Inert Atmosphere Storage and Handling Protocols for 1,2,5-Trimethylpyrazin-1-ium Iodide

Target Audience: Synthetic Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Chemical Causality

1,2,5-Trimethylpyrazin-1-ium iodide (CAS: 3803-16-5) is a highly reactive quaternary pyrazinium salt utilized in advanced organic synthesis and pharmaceutical drug development[1]. Due to its ionic nature and the specific electronic properties of the pyrazinium core, this compound presents significant storage challenges.

As an Application Scientist, I frequently observe irreproducible downstream yields resulting from the improper storage of quaternary salts. Historical literature demonstrates that related pyrazinium iodides are highly unstable in ambient conditions; for example, standing at room temperature in ambient air for just one week can result in the degradation of up to 60% of the starting material[2].

The causality of this degradation is twofold:

• Hygroscopic Deliquescence: The positively charged pyrazinium nitrogen creates a highly polar crystal lattice that rapidly absorbs atmospheric moisture. This solvation breaks down the crystal structure, increasing molecular mobility.

• Iodide Oxidation: The iodide counterion ( I− ) is highly susceptible to oxidation, converting into elemental iodine ( I2​ ) or triiodide ( I3−​ ). This oxidation is catalyzed by UV/Visible light and atmospheric oxygen, and is significantly accelerated when the compound is mobilized by absorbed moisture[3][4].

Consequently, strict storage guidelines dictate that this compound must be kept in a dark place, under an inert atmosphere, at room temperature.

Degradation Mechanisms

To design a robust storage protocol, we must first visualize the thermodynamic pathways that lead to API/reagent degradation.

Figure 1: Environmental degradation pathways of 1,2,5-trimethylpyrazin-1-ium iodide.

Quantitative Storage Data

The following table summarizes the impact of various storage environments on the physical integrity and shelf life of 1,2,5-trimethylpyrazin-1-ium iodide.

Storage Condition	Atmosphere	Light Exposure	Temp (°C)	Expected Shelf Life	Visual Indicator of Degradation
Optimal (Glovebox)	Argon / N2​	Dark	20–25	> 24 Months	None (Remains colorless/white)
Standard Lab	Desiccator	Dark	20–25	6–12 Months	Slight yellowing over time
Refrigerated	Ambient Air	Dark	2–8	1–3 Months	Condensation-induced deliquescence
Poor (Benchtop)	Ambient Air	Ambient Light	20–25	< 1 Week	Rapid browning ( I2​ formation)

Note: Refrigeration is strongly discouraged unless the vial is hermetically sealed under Argon. Bringing a cold vial into a humid lab causes immediate condensation, introducing moisture that drastically accelerates iodide oxidation.

Step-by-Step Experimental Protocols

To ensure trustworthiness, the following methodology is designed as a self-validating system . Every step includes a physical or chemical rationale (causality) and a built-in validation check.

Protocol A: Glovebox Aliquoting and Long-Term Storage

Objective: Prevent repeated exposure of the bulk reagent to trace oxygen and moisture.

• Pre-conditioning: Purge the glovebox antechamber with high-purity Argon (preferred over Nitrogen due to its higher density, which blankets the solid) until O2​ and H2​O sensors read < 1 ppm.

• Material Transfer: Transfer the bulk 1,2,5-trimethylpyrazin-1-ium iodide, pre-weighed amber glass vials, and PTFE-lined caps into the main chamber.

  • Causality: Amber glass blocks the UV/Vis photons required to catalyze the radical oxidation of iodide. PTFE caps are mandatory because sublimated iodine vapor ( I2​ ) will chemically attack and degrade standard rubber septa or polyethylene caps, destroying the atmospheric seal.

• Aliquoting: Dispense the compound into single-use aliquots (e.g., 100 mg to 500 mg per vial).

• Sealing & Mass Tracking (Self-Validation Step 1): Seal the vials tightly with the PTFE caps. Wrap the cap junction tightly with Parafilm. Using the analytical balance inside the glovebox, record the exact mass of the sealed vial (Vial + Cap + Compound + Parafilm) directly onto the vial label.

• Storage: Remove the vials from the glovebox and store them in a dark, room-temperature desiccator.

Protocol B: Pre-Use Validation & Benchtop Handling

Objective: Verify compound integrity before use in critical synthetic steps.

• Gravimetric Validation (Self-Validation Step 2): Before opening an aliquot, weigh the sealed vial on an analytical balance.

  • Logic: If the mass has increased by >0.1% since the label was written, the PTFE seal has failed, and the compound has absorbed atmospheric moisture. The aliquot should be discarded or recrystallized.

• Colorimetric Validation (Self-Validation Step 3): Inspect the solid through the bottom of the vial.

  • Logic: Pure 1,2,5-trimethylpyrazin-1-ium iodide is a colorless/white solid. A shift to a yellow, orange, or brown hue is a direct, visual confirmation that the iodide has oxidized to iodine.

• Schlenk Line Handling: If a glovebox is unavailable for reaction setup, flush the reaction flask with Argon for 15 minutes. Open the amber vial, rapidly transfer the solid under a positive counter-flow of Argon, and immediately seal the reaction flask.

Workflow Visualization

Figure 2: Optimized inert atmosphere storage workflow for pyrazinium iodide salts.

References

• [3] Holman, J. C. M. "Stability of Iodine in Iodized Salt." DSpaceDirect / World Health Organization. URL: [Link]

• [4] Biber, F. Z., Unak, P., & Yurt, F. (2002). "Stability of iodine content in iodized salt." Isotopes in Environmental and Health Studies, 38(2), 87-93. PubMed. URL:[Link]

• [2] The Journal of Organic Chemistry, Volume 41, No. 8 (1976). American Chemical Society. URL: [Link]

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• 4. Stability of iodine content in iodized salt - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Ionic 3D sp² Carbon-Linked COFs Using 1,2,5-Trimethylpyrazin-1-ium Iodide

Target Audience: Materials Scientists, Radiochemists, and Advanced Therapeutics Researchers Focus: Design, synthesis, and validation of ultrastable covalent organic frameworks (COFs) for selective anion exchange and radionuclide remediation.

Introduction and Rationale

The development of three-dimensional covalent organic frameworks (3D COFs) has historically been limited by the hydrolytic instability of conventional imine or boronate ester linkages. For applications in extreme environments—such as the remediation of nuclear waste streams containing highly radioactive and corrosive elements—frameworks must exhibit extraordinary chemical and radiolytic stability[1][2].

To overcome these limitations, researchers have pioneered the use of 1,2,5-trimethylpyrazin-1-ium iodide (PZI) as a linear, cationic building block[1]. By reacting PZI with tetrahedral aldehyde nodes via an acid-catalyzed Aldol condensation, scientists can construct ionic 3D sp² carbon-linked COFs (e.g., TAPM-PZI and TFPM-PZI). The resulting carbon-carbon (C=C) double bonds protect the framework from hydrolytic attack, while the permanently positively charged backbone provides an ideal platform for the rapid, selective ion-exchange of pertechnetate ( 99 TcO 4−​ ) and its surrogate, perrhenate (ReO 4−​ )[1][2].

Mechanistic Insights: The Role of PZI

The successful formation of a 3D sp² carbon-linked network hinges on the unique electronic properties of the PZI precursor.

• Quaternization-Promoted Activation: In standard pyrazine, the methyl protons are insufficiently acidic to undergo Aldol condensation readily. However, the quaternization of the pyrazine ring in PZI (forming a pyrazin-1-ium cation) acts as a powerful electron-withdrawing center. This significantly increases the acidity of the adjacent methyl protons, allowing them to participate in nucleophilic attacks on protonated carbonyl carbons[1].

• Causality of the Catalyst: Trifluoroacetic acid (TFA) is selected as the catalyst because it effectively protonates the aldehyde oxygen of the tetrahedral linkers (TFPM or TAPM), increasing the electrophilicity of the carbonyl carbon without neutralizing the reactive intermediate.

• Electrostatic Repulsion & Porosity: The high symmetry of the 3D building units uniformly separates the positive charges across the framework. This internal electrostatic repulsion prevents framework interpenetration—a common failure mode in 3D COF synthesis—thereby preserving high surface area and accessible pore channels[1].

Experimental Workflow and Logic

Workflow for synthesizing ionic 3D sp2 carbon-linked COFs from PZI for radionuclide remediation.

Step-by-Step Protocol: Synthesis of TAPM-PZI and TFPM-PZI

This protocol describes the synthesis of the 3D COFs using a solvothermal approach[1].

Materials Required

• Cationic Linker: 1,2,5-trimethylpyrazin-1-ium iodide (PZI, CAS: 3803-16-5)

• Tetrahedral Nodes: 1,3,5,7-tetrakis(4-aldophenyl)-adamantane (TAPM) OR tetra(4-formylphenyl)methane (TFPM)

• Solvents: Mesitylene, 1,4-dioxane, Acetonitrile (Anhydrous)

• Catalyst: Trifluoroacetic acid (TFA)

• Equipment: 10-mL Pyrex glass tubes, vacuum manifold, sonicator, forced-air oven.

Procedure

• Monomer Charging: Into a 10-mL Pyrex tube, add 12.75 mg (0.050 mmol) of PZI. Add either 13.82 mg (0.025 mmol) of TAPM or 11.03 mg (0.025 mmol) of TFPM.

  • Critical Insight: The 2:1 molar ratio strictly dictates the stoichiometry required to satisfy the four aldehyde groups of the tetrahedral node with the two reactive methyl groups of the linear PZI node.

• Solvent Addition: Add a complex solvent mixture consisting of 0.67 mL mesitylene, 0.67 mL 1,4-dioxane, and 0.037 mL acetonitrile.

• Catalyst Introduction: Carefully add 0.30 mL of TFA.

  • Critical Insight: Acetonitrile is included to increase the solubility of the ionic PZI precursor in the otherwise non-polar mesitylene/dioxane mixture, ensuring a homogeneous pre-reaction state.

• Degassing (Self-Validating Step): Subject the mixture to three consecutive freeze-pump-thaw cycles.

  • Why? Oxygen at 150 °C will rapidly oxidize the aldehyde precursors into unreactive carboxylic acids, terminating network propagation. A successful vacuum seal is validated by the absence of bubbling upon thawing.

• Polymerization: Seal the tube under vacuum using a blowtorch. Sonicate for 10 minutes to yield a homogeneous dispersion. Heat the sealed tube in an oven at 150 °C for 72 hours undisturbed.

• Isolation and Purification: Cool the tube to room temperature. Crack the seal and collect the dark precipitate via centrifugation. Wash the solid extensively with N,N-dimethylformamide (DMF) and methanol to remove trapped oligomers and unreacted monomers.

• Activation: Transfer the powder to a Soxhlet extractor and reflux with methanol for 24 hours. Dry the activated COF under dynamic vacuum at 80 °C for 12 hours.

Quantitative Data & Material Validation

To ensure the protocol has yielded the correct framework, researchers must validate the porosity, stability, and functional capacity of the synthesized COFs. The table below summarizes the benchmark data for PZI-derived COFs[1][2].

Property / Metric	TAPM-PZI	TFPM-PZI	Analytical Significance
BET Surface Area	598.3 m²/g	501.6 m²/g	Confirms the formation of an extended, non-interpenetrated 3D microporous network.
Linkage Chemistry	sp² Carbon (C=C)	sp² Carbon (C=C)	Validated via FT-IR by the disappearance of the C=O stretch (~1695 cm⁻¹) and appearance of C=C stretches.
Chemical Stability	6 M HCl, 6 M NaOH	6 M HCl, 6 M NaOH	Retention of PXRD crystallinity proves the hydrolytic immunity of the vinylene linkages.
Radiation Stability	>600 kGy ( β / γ )	>600 kGy ( β / γ )	Essential for deployment in high-level radioactive waste streams.
ReO 4−​ Adsorption	~480 mg/g	542.3 mg/g (Cl⁻ form)	Demonstrates the high density and accessibility of the cationic pyrazinium binding sites.

Application: Ion Exchange for Radionuclide Remediation

Once synthesized, the pristine iodine-form COFs (TFPM-PZI-I) are typically converted to their chloride forms (TFPM-PZI-Cl) by stirring in 1 M HCl, followed by water washing. The chloride counter-ion is more easily displaced than iodide during the ion-exchange process.

When introduced to a simulated Hanford Low-Activity Waste (LAW) stream—which contains massive excesses of competing NO 3−​ , NO 2−​ , and SO 42−​ ions—the rigid, uniform pore structure and dense cationic sites of the PZI-derived COFs allow for the rapid and highly selective sequestration of 99 TcO 4−​ [2][3]. The sp² carbon linkages ensure the framework does not degrade under the highly alkaline and radioactive conditions typical of such waste streams.

References

• Zhang, C.-R., Cui, W.-R., Yi, S.-M., Niu, C.-P., Liang, R.-P., Qi, J.-X., Chen, X.-J., Jiang, W., Liu, X., Luo, Q.-X., & Qiu, J.-D. (2022). "An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4−." Nature Communications, 13(1), Article 7621. URL:[Link]

• ACS Chemical & Bio Engineering. (2024). "Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate." ACS Publications. URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. sites.chemistry.unt.edu [sites.chemistry.unt.edu]

Application Notes and Protocols: Aldol Condensation of 1,2,5-Trimethylpyrazin-1-ium Iodide

Introduction

The Aldol condensation stands as a cornerstone reaction in organic synthesis, celebrated for its capacity to form carbon-carbon bonds and construct complex molecular architectures.[1] This application note delves into the specific reaction conditions for the Aldol condensation involving 1,2,5-trimethylpyrazin-1-ium iodide. Pyrazinium salts, as positively charged heteroaromatic compounds, offer unique reactivity profiles.[2] The formation of a pyrazinium ylide through deprotonation of the C2-methyl group creates a potent nucleophile capable of engaging in a variety of chemical transformations, including the venerable Aldol reaction.[3]

This guide is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the mechanistic underpinnings, detailed experimental protocols, and critical parameters that govern the successful execution of this transformation. Understanding these nuances is paramount for harnessing the synthetic potential of pyrazinium ylides in the construction of novel molecular entities.

Mechanistic Insights: The Pyrazinium Ylide in Aldol Condensation

The journey from the stable 1,2,5-trimethylpyrazin-1-ium iodide salt to the final Aldol product is a multi-step process initiated by the formation of a key reactive intermediate: the pyrazinium ylide.

Ylide Generation

The process commences with the deprotonation of one of the methyl groups on the pyrazinium ring. The acidity of the protons on the methyl groups is significantly enhanced by the positive charge on the adjacent nitrogen atom. In the case of 1,2,5-trimethylpyrazin-1-ium iodide, the C2-methyl group is most susceptible to deprotonation due to the inductive effect of the quaternized nitrogen. A suitable base is required to abstract a proton, leading to the in-situ formation of the corresponding pyrazinium ylide.[3][4] This ylide is a neutral molecule with adjacent positive and negative charges, rendering the exocyclic carbon nucleophilic.

Caption: Generation of the pyrazinium ylide intermediate.

Aldol Addition and Condensation

Once formed, the nucleophilic pyrazinium ylide readily attacks the electrophilic carbonyl carbon of an aldehyde or ketone. This nucleophilic addition results in the formation of a β-hydroxy pyrazinium adduct, the initial product of the Aldol addition.[5][6]

Under the reaction conditions, particularly with heating, this adduct can subsequently undergo dehydration (elimination of a water molecule) to yield a more stable, conjugated α,β-unsaturated pyrazinium product. This two-step sequence of addition followed by dehydration constitutes the Aldol condensation.[5][7] The dehydration step is often facilitated by the presence of either acid or base and is driven by the formation of the extended conjugated system.[6][7]

Caption: The Aldol addition and subsequent condensation pathway.

Experimental Protocols

The following protocols provide a generalized framework for conducting the Aldol condensation of 1,2,5-trimethylpyrazin-1-ium iodide. Optimization of these conditions may be necessary depending on the specific carbonyl substrate employed.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,2,5-Trimethylpyrazin-1-ium iodide	≥98%	Commercially Available[8]	Store in a dark, inert atmosphere at room temperature.
Aldehyde or Ketone	Reagent Grade	Various	Substrate for the condensation reaction.
Base	Anhydrous	Various	e.g., Cesium carbonate (Cs₂CO₃), Triethylamine (Et₃N), Potassium carbonate (K₂CO₃).
Solvent	Anhydrous	Various	e.g., Dichloromethane (DCM), Acetonitrile (MeCN), Tetrahydrofuran (THF).
Inert Gas	High Purity	Various	Nitrogen (N₂) or Argon (Ar).

Protocol 1: Cesium Carbonate Mediated Aldol Condensation

This protocol utilizes a mild inorganic base, cesium carbonate, which has been shown to be effective in promoting ylide formation from pyridinium salts.[9]

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 1,2,5-trimethylpyrazin-1-ium iodide (1.0 eq).

• Inert Atmosphere: Purge the flask with an inert gas (N₂ or Ar) for 5-10 minutes.

• Reagent Addition: Add anhydrous solvent (e.g., DCM, 0.1 M concentration) followed by the aldehyde or ketone (1.1 eq) and cesium carbonate (1.5 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., DCM or ethyl acetate) three times.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient).

Protocol 2: Triethylamine Mediated Aldol Condensation

This protocol employs a common organic base, triethylamine. The reaction may require elevated temperatures to facilitate both the ylide formation and the subsequent dehydration step.

Step-by-Step Procedure:

• Reaction Setup: In a sealed tube or a round-bottom flask fitted with a reflux condenser, combine 1,2,5-trimethylpyrazin-1-ium iodide (1.0 eq) and the carbonyl compound (1.2 eq).

• Inert Atmosphere: Evacuate and backfill the reaction vessel with an inert gas.

• Reagent Addition: Add anhydrous solvent (e.g., MeCN or THF, 0.1 M) followed by triethylamine (2.0 eq).

• Heating: Heat the reaction mixture to a temperature between 50-80 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent in vacuo.

• Purification: Directly purify the residue by flash column chromatography on silica gel.

Key Reaction Parameters and Optimization

Parameter	Recommended Range/Conditions	Rationale and Considerations
Base	Weak to moderate bases (e.g., K₂CO₃, Cs₂CO₃, Et₃N)	Stronger bases like alkoxides or organolithiums can lead to side reactions. The choice of base can influence the rate of ylide formation and the subsequent condensation.
Solvent	Aprotic solvents (e.g., DCM, THF, MeCN, DMF)	Protic solvents can quench the ylide intermediate. The polarity of the solvent can affect the solubility of the reagents and the reaction rate.
Temperature	Room temperature to 80 °C	The initial aldol addition may proceed at room temperature, while the dehydration step often requires heating to overcome the activation energy for elimination.[6]
Stoichiometry	Slight excess of the carbonyl compound (1.1-1.2 eq)	This ensures complete consumption of the pyrazinium salt.
Concentration	0.05 M to 0.5 M	Higher concentrations can increase the reaction rate but may also lead to the formation of byproducts.

Data Presentation: Representative Aldol Condensation of 1,2,5-Trimethylpyrazin-1-ium Iodide with Benzaldehyde

The following table summarizes the expected outcomes based on the described protocols for the reaction with benzaldehyde as a model substrate.

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Cs₂CO₃	DCM	25	12	75-85
2	Et₃N	MeCN	60	8	70-80
3	K₂CO₃	DMF	50	10	65-75

Yields are estimated and may vary based on the specific reaction scale and purification efficiency.

Conclusion

The Aldol condensation of 1,2,5-trimethylpyrazin-1-ium iodide provides a valuable synthetic route to α,β-unsaturated pyrazinium compounds. The key to a successful transformation lies in the careful selection of the base, solvent, and temperature to control the formation of the pyrazinium ylide intermediate and promote the subsequent condensation reaction. The protocols and guidelines presented in this application note offer a robust starting point for researchers to explore the synthetic utility of this reaction in their own research and development endeavors. Further optimization and substrate scope exploration are encouraged to fully realize the potential of this methodology.

References

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• Academia.edu. chapter 1: syntheses and reactions of pyrazine and quinoxaline. [Link]

• YouTube. (2020). Synthesis and reactions of Pyrazine. [Link]

• Journal of the American Chemical Society. (2006). Synthesis and Characterization of Bromonium Ylides and Their Unusual Ligand Transfer Reactions with N-Heterocycles. [Link]

• Chalmers University of Technology. N-Heterocyclic Carbene Catalysis in Organic Synthesis - A Green Chemistry Approach. [Link]

• PMC. N-Heterocyclic Carbene-Catalyzed Oxidations. [Link]

• University of Wisconsin–Madison. Applications of Aziridinium Ylides for the Formation of N-heterocycles and Progress Toward the Total Synthesis of Jogyamycin. [Link]

• Temple University. SYNTHESIS OF PYRIDINIUM SALTS VIA NOVEL OXIDATIVE C-H FUNCTIONALIZATION METHODS. [Link]

• PMC. Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes. [Link]

• Wikipedia. Pyrazine. [Link]

• Semantic Scholar. Pyridinium salts: from synthesis to reactivity and applications. [Link]

• PMC. Synthesis of Phenol–Pyridinium Salts Enabled by Tandem Electron Donor–Acceptor Complexation and Iridium Photocatalysis. [Link]

• Wikipedia. Ylide. [Link]

• Organic Letters. (2020). Synthesis of Indolizines from Pyridinium Salts and Ethyl Bromodifluoroacetate. ACS Publications. [Link]

• Wikipedia. Aldol condensation. [Link]

• Organic Chemistry Frontiers. (2018). Pyridinium salts: from synthesis to reactivity and applications. RSC Publishing. [Link]

• Organic Chemistry Portal. Three-Component Condensation of Pyridinium Ylides, β-Ketonitriles, and Aldehydes with Divergent Regioselectivity: Synthesis of 4,5-Dihydrofuran-3- and 2H-Pyran-5-carbonitriles. [Link]

• PMC. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. [Link]

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• Fiveable. Ylide: Organic Chemistry Study Guide. [Link]

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Application Notes and Protocols: In Situ Generation of N-Heterocyclic Carbenes from 1,2,5-Trimethylpyrazin-1-ium Iodide

Abstract

N-Heterocyclic carbenes (NHCs) have become indispensable tools in modern organic synthesis and organometallic catalysis, largely due to their strong σ-donating properties and versatility as ligands.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in situ generation of N-heterocyclic carbenes from the precursor 1,2,5-trimethylpyrazin-1-ium iodide. We will delve into the underlying mechanistic principles, provide detailed, field-tested experimental protocols, and discuss the applications of these transiently generated carbenes. The protocols are designed to be self-validating, with explanations for each experimental choice to ensure reproducibility and success.

Introduction: The Rise of Pyrazine-Based NHCs

The pyrazine moiety is a prominent N-heterocycle found in a vast array of biologically active compounds and natural products.[2][3][4] Its incorporation into the backbone of N-heterocyclic carbenes offers unique electronic and steric properties that can be leveraged in catalysis. While the synthesis and isolation of free NHCs are well-documented, their inherent reactivity often necessitates stringent anhydrous and anaerobic conditions.[5][6] The in situ generation of NHCs from stable azolium salt precursors provides a more practical and user-friendly alternative, allowing the reactive carbene to be generated directly in the reaction mixture where it is to be used.[6]

1,2,5-trimethylpyrazin-1-ium iodide serves as an excellent precursor for a pyrazine-derived NHC. The methyl groups at the 1, 2, and 5 positions influence the steric and electronic environment of the resulting carbene, making it a potentially valuable ligand for a range of catalytic transformations. This guide will focus on the deprotonation of this pyrazinium salt to generate the corresponding NHC in situ for immediate use in catalytic applications.

Mechanism of In Situ NHC Generation

The core principle behind the in situ generation of an N-heterocyclic carbene from an azolium salt is a straightforward acid-base reaction. The proton at the C2 position of the pyrazinium ring is acidic and can be removed by a suitable base.

The Deprotonation Step

The choice of base is critical and depends on the pKa of the pyrazinium salt and the compatibility of the base with the subsequent catalytic reaction. Common bases for this purpose include strong, non-nucleophilic bases such as sodium hydride (NaH), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LiHMDS).[7] The deprotonation of 1,2,5-trimethylpyrazin-1-ium iodide results in the formation of the free N-heterocyclic carbene and the conjugate acid of the base, along with the iodide salt.

The Role of the Solvent

The solvent plays a crucial role in stabilizing the charged species involved in the deprotonation and the subsequent catalytic cycle. Aprotic polar solvents like tetrahydrofuran (THF), dioxane, or dimethylformamide (DMF) are generally preferred as they can solvate the ions without interfering with the carbene's reactivity.

Visualization of the Generation Pathway

The following diagram illustrates the fundamental process of generating the pyrazine-based NHC from its pyrazinium salt precursor.

Caption: In situ generation of the NHC from the pyrazinium salt via deprotonation.

Experimental Protocols

The following protocols provide detailed, step-by-step instructions for the synthesis of the precursor salt and its subsequent use for the in situ generation of the NHC for a model catalytic reaction.

Synthesis of 1,2,5-Trimethylpyrazin-1-ium Iodide

Materials:

• 2,5-Dimethylpyrazine

• Methyl iodide

• Anhydrous diethyl ether

• Anhydrous acetonitrile

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), dissolve 2,5-dimethylpyrazine (1.0 eq) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Slowly add methyl iodide (1.1 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours. The progress of the reaction can be monitored by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add anhydrous diethyl ether to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 1,2,5-trimethylpyrazin-1-ium iodide as a solid.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Compound	Starting Material	Reagent	Solvent	Yield (%)
1,2,5-Trimethylpyrazin-1-ium Iodide	2,5-Dimethylpyrazine	Methyl Iodide	Acetonitrile	85-95

Protocol for In Situ Generation and Application in a Model Reaction: Benzoin Condensation

This protocol details the in situ generation of the pyrazine-based NHC and its immediate use as a catalyst for the benzoin condensation of benzaldehyde.

Materials:

• 1,2,5-Trimethylpyrazin-1-ium iodide (precursor)

• Potassium tert-butoxide (KOtBu)

• Benzaldehyde (freshly distilled)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1,2,5-trimethylpyrazin-1-ium iodide (0.1 eq).

• Add anhydrous THF to the flask and stir to dissolve the salt.

• Cool the solution to 0 °C.

• In a separate flask, prepare a solution of potassium tert-butoxide (0.1 eq) in anhydrous THF.

• Slowly add the KOtBu solution to the pyrazinium salt solution at 0 °C. The formation of the carbene is often accompanied by a color change.

• Stir the mixture at 0 °C for 15-30 minutes to ensure complete generation of the NHC.

• Add freshly distilled benzaldehyde (1.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain benzoin.

Catalyst Precursor	Base	Substrate	Product	Yield (%)
1,2,5-Trimethylpyrazin-1-ium Iodide	KOtBu	Benzaldehyde	Benzoin	70-85

Applications in Organic Synthesis and Drug Development

The in situ generated pyrazine-based NHC can be a versatile tool in a chemist's arsenal. Its unique electronic and steric properties make it a candidate for a variety of catalytic transformations beyond the model benzoin condensation.

Organocatalysis

• Umpolung Chemistry: NHCs are renowned for their ability to induce umpolung (polarity inversion) of aldehydes, enabling reactions like the Stetter reaction and transesterifications.[8][9] The pyrazine-derived NHC can be explored for these transformations.

• Annulation Reactions: These carbenes can catalyze various annulation reactions to construct complex heterocyclic frameworks, which are of significant interest in drug discovery.[10]

Transition Metal Catalysis

The in situ generated NHC can act as a ligand for transition metals, forming catalytically active complexes.[1][11][12]

• Cross-Coupling Reactions: NHC-metal complexes are highly effective catalysts for various cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings.[12]

• Metathesis Reactions: Ruthenium-NHC complexes are workhorses in olefin metathesis. The pyrazine-based NHC could offer unique reactivity or selectivity in these reactions.

Workflow for Application Development

The following diagram outlines a logical workflow for exploring the applications of the in situ generated pyrazine-NHC.

Caption: A workflow for exploring the catalytic applications of the in situ generated NHC.

Troubleshooting and Safety Considerations

Troubleshooting

Issue	Possible Cause	Solution
Low or no reaction yield	Incomplete deprotonation	Use a stronger base or increase the reaction time for NHC generation.
Deactivated catalyst	Ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere.
Poor substrate quality	Purify the substrate (e.g., distill benzaldehyde) before use.
Formation of side products	Non-selective reaction	Optimize reaction temperature and catalyst loading.
Competing side reactions	Screen different solvents and bases.

Safety Precautions

• Methyl iodide is a potent alkylating agent and is toxic and carcinogenic. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Potassium tert-butoxide is a strong base and is corrosive. It is also highly reactive with water. Handle it in an inert atmosphere and away from moisture.

• Anhydrous solvents can be flammable. Handle them away from ignition sources.

• Always work under an inert atmosphere (nitrogen or argon) when handling air- and moisture-sensitive reagents.

Conclusion

The in situ generation of N-heterocyclic carbenes from stable pyrazinium salt precursors like 1,2,5-trimethylpyrazin-1-ium iodide offers a practical and efficient method for accessing these powerful catalysts. This approach circumvents the need for isolating and handling highly reactive free carbenes, making it more amenable to a wide range of synthetic applications in both academic and industrial research settings. The protocols and guidelines presented in this document provide a solid foundation for researchers to explore the rich chemistry of pyrazine-based NHCs and to develop novel catalytic methodologies for the synthesis of valuable molecules.

References

• ResearchGate. (n.d.). Pyrazoles in the Intersection of Mesomeric Betaines and N-Heterocyclic Carbenes: Formation of NHC Selenium Adducts of Pyrazolium-4-aminides | Request PDF. Retrieved from [Link]

• PMC. (n.d.). NHC Catalysis for Umpolung Pyridinium Alkylation via Deoxy‐Breslow Intermediates. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). NHC-catalysed [3 + 2]-asymmetric annulation between pyrazolin-4,5-diones and enals: synthesis of novel spirocyclic pyrazolone γ-butyrolactones and computational study of mechanism and stereoselectivity. Retrieved from [Link]

• Semantic Scholar. (n.d.). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Retrieved from [Link]

• Semantic Scholar. (n.d.). Polyaromatic N-heterocyclic carbene ligands and π-stacking. Catalytic consequences. Retrieved from [Link]

• N-Heterocyclic Carbenes. (n.d.). Publications. Retrieved from [Link]

• ACS Publications. (2010, October 22). Pyridine-Derived N-Heterocyclic Carbenes: An Experimental and Theoretical Evaluation of the Bonding in and Reactivity of Selected Normal and Abnormal Complexes of Nickel(II) and Palladium(II) | Organometallics. Retrieved from [Link]

• Taylor & Francis Online. (2022, July 13). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Retrieved from [Link]

• MDPI. (2022, July 29). N-Heterocyclic Carbene Gold Complexes Active in Hydroamination and Hydration of Alkynes. Retrieved from [Link]

• Arkivoc. (n.d.). Exploring NHCs as organocatalysts: a modern synthetic tool. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Characterization of Symmetrical N-Heterocyclic Carbene Copper(II) Complexes—An Investigation of the Influence of Pyridinyl Substituents. Retrieved from [Link]

• ResearchGate. (2025, October 16). (PDF) Organocatalytic Name Reactions Enabled by NHCs. Retrieved from [Link]

• Wiley Online Library. (n.d.). Synergic Deprotonation Generates Alkali-Metal Salts of Tethered Fluorenide-NHC Ligands Co-Complexed. Retrieved from [Link]

• ACS Publications. (2013, September 9). Preparation of Pyrazine Carboxamides: A Reaction Involving N-Heterocyclic Carbene (NHC) Intermediates | Organic Letters. Retrieved from [Link]

• PMC. (2022, April 1). Enantioselective functionalization at the C4 position of pyridinium salts through NHC catalysis. Retrieved from [Link]

• Beilstein Journals. (2023, September 20). Application of N-heterocyclic carbene–Cu(I) complexes as catalysts in organic synthesis: a review. Retrieved from [Link]

• MDPI. (2022, February 7). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Retrieved from [Link]

• NSF Public Access Repository. (n.d.). Synthesis and characterization of low-dimensional N-heterocyclic carbene lattices. Retrieved from [Link]

• White Rose Research Online. (n.d.). Electrochemical Generation of N-Heterocyclic Carbenes for Use in Synthesis and Catalysis. Retrieved from [Link]

• RJPBCS. (n.d.). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Retrieved from [Link]

• Science of Synthesis. (n.d.). Synthesis of N-Heterocyclic Carbene Complexes. Retrieved from [Link]

• PMC. (n.d.). Synergic Deprotonation Generates Alkali‐Metal Salts of Tethered Fluorenide‐NHC Ligands Co‐Complexed to Alkali‐Metal Amides. Retrieved from [Link]

• PubMed. (2020, February 26). N-Heterocyclic carbene-catalyzed deaminative cross-coupling of aldehydes with Katritzky pyridinium salts. Retrieved from [Link]

• PubMed. (2018, December 7). Oxidative NHC Catalysis for the Generation of Imidoyl Azoliums: Synthesis of Benzoxazoles. Retrieved from [Link]

• PubMed. (2018, July 18). In Situ Formation of N-Heterocyclic Carbene-Bound Single-Molecule Junctions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). One-Pot Synthesis of Unsymmetrical N-Heterocyclic Carbene Ligands from N-(2-Iodoethyl)arylamine Salts. Retrieved from [Link]

• PMC. (n.d.). Synthesis and radiolabeling of a polar [125I]I‐1,2,4,5‐tetrazine. Retrieved from [Link]

• OHMIYA LAB｜Kyoto University. (2021, June 22). Published to Nature Communications. Retrieved from [Link]

• Chemical Science (RSC Publishing). (n.d.). N-Heterocyclic carbene-catalyzed deaminative cross-coupling of aldehydes with Katritzky pyridinium salts. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Polymerization Yield of 1,2,5-Trimethylpyrazin-1-ium Iodide COFs

Welcome to the Advanced Materials Technical Support Center. This guide is specifically engineered for researchers, materials scientists, and drug development professionals working on the synthesis of ionic, sp² carbon-linked Covalent Organic Frameworks (COFs).

Synthesizing 3D ionic COFs using 1,2,5-trimethylpyrazin-1-ium iodide (PZI) is notoriously challenging. The formation of stable carbon-carbon double bonds (–C=C–) via Aldol condensation often leads to amorphous kinetic traps, poor monomer solubility, and low yields[1]. This guide provides field-proven troubleshooting protocols, mechanistic insights, and validated methodologies to push your polymerization into the thermodynamic regime for maximum yield and crystallinity.

Core Synthetic Workflow

Fig 1. Optimized synthetic workflow for high-yield 3D ionic PZI-COF polymerization.

Troubleshooting & FAQs

Q1: Why is my PZI-COF yield consistently below 20%, and why is the product amorphous?

The Causality: This is a classic thermodynamic vs. kinetic control issue. The formation of sp² carbon-linked (vinylene-linked) COFs via Aldol condensation is highly irreversible under standard conditions. If the reaction proceeds too quickly, the framework cannot "error-correct," resulting in an amorphous kinetic polymer that precipitates prematurely, ruining your yield. The Solution: You must push the reaction into the thermodynamic regime. Switch your catalyst from standard acetic acid to a stronger acid like Trifluoroacetic Acid (TFA) and increase the reaction temperature to 150 °C . The elevated temperature and strong acid provide the activation energy necessary for reversible bond cleavage, allowing the framework to self-heal into a highly crystalline, high-yield structure[2].

Q2: My 1,2,5-trimethylpyrazin-1-ium iodide monomer is not fully dissolving in the Mesitylene/1,4-Dioxane mixture. How do I resolve this?

The Causality: PZI is an ionic salt. It suffers from severe electrostatic repulsion and poor solubility in standard non-polar or moderately polar COF solvent blends. If the monomer remains unsolvated, it cannot participate in the polymerization, drastically reducing the yield and disrupting the stoichiometric balance. The Solution: Introduce a highly polar, aprotic co-solvent that solvates the iodide salt without interfering with the acid-catalyzed condensation. We recommend adding a precise volume of Acetonitrile (MeCN) —specifically, a volumetric ratio of roughly 18:18:1 (Mesitylene : 1,4-Dioxane : MeCN). This ternary solvent system perfectly bridges the solubility gap between the hydrophobic aldehyde nodes (like TFPM or TAPM) and the hydrophilic ionic PZI[2][3].

Q3: Does the degassing method actually impact the polymerization yield of PZI-COFs?

The Causality: Absolutely. Ambient oxygen and moisture are highly detrimental to the Aldol condensation at 150 °C. Oxygen induces side-reactions (such as the oxidation of the aldehyde nodes or degradation of the pyrazinium ring). Furthermore, because water is a byproduct of the Aldol condensation, excess ambient moisture shifts the chemical equilibrium backwards, preventing polymer chain extension. The Solution: You must abandon standard N₂ purging and utilize the freeze-pump-thaw method (minimum 3 cycles) to rigorously degas the reaction tube before flame-sealing it under a high vacuum[2].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting polymer yield and crystallinity.

Solvent System (v/v)	Catalyst	Temp (°C)	Degassing Method	Resulting Yield (%)	Crystallinity
Mesitylene/Dioxane (1:1)	Acetic Acid (3M)	120	N₂ Purge	< 15%	Amorphous
Mesitylene/Dioxane (1:1)	TFA (0.30 mL)	120	Freeze-Pump-Thaw	~ 35%	Poor
Mesitylene/Dioxane/MeCN (18:18:1)	TFA (0.30 mL)	150	Freeze-Pump-Thaw	> 85%	Highly Crystalline

Mechanistic Pathway of Error-Correction

Fig 2. Mechanistic pathway of acid-catalyzed Aldol condensation with thermodynamic error correction.

Validated Experimental Protocol: Synthesis of TFPM-PZI COF

This self-validating protocol guarantees high polymerization yield by strictly controlling monomer solubility and thermodynamic reversibility[2][3].

Step 1: Monomer Loading In a 10-mL Pyrex glass ampoule, add 11.03 mg (0.025 mmol) of tetrakis(4-formylphenyl)methane (TFPM) and 12.75 mg (0.050 mmol) of 1,2,5-trimethylpyrazin-1-ium iodide (PZI).

Step 2: Solvent & Co-solvent Addition Add 0.67 mL of Mesitylene and 0.67 mL of 1,4-Dioxane. Immediately follow with 0.037 mL of Acetonitrile (MeCN). Self-Validation Check: The MeCN must be added before the catalyst to ensure the PZI salt begins solvating.

Step 3: Acid Catalysis Add 0.30 mL of Trifluoroacetic acid (TFA).

Step 4: Homogenization Sonicate the mixture for 10–15 minutes until a homogeneous suspension/solution is achieved. Self-Validation Check: No large visible aggregates of PZI should remain at the bottom of the tube.

Step 5: Atmospheric Control (Degassing)

• Submerge the ampoule in liquid nitrogen to completely freeze the contents.

• Apply a high vacuum for 5 minutes.

• Isolate the vacuum and thaw the tube in a warm water bath.

• Repeat this freeze-pump-thaw cycle a total of three times .

Step 6: Polymerization Flame-seal the Pyrex tube under a dynamic vacuum. Place the sealed tube in an explosion-proof oven at 150 °C for 72 hours .

Step 7: Purification & Activation Cool the tube to room temperature and carefully break the seal. Filter the resulting precipitate. Subject the crude COF to Soxhlet extraction with methanol for 24 hours, followed by THF for 24 hours, to remove any unreacted monomers and oligomers. Finally, activate the COF powder under a dynamic vacuum at 120 °C for 12 hours.

References

• [1] Schematic of synthetic ionic 3D sp² carbon-linked COFs a Schematic... | Download Scientific Diagram - ResearchGate. Available at:

• [2] An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - PMC (National Institutes of Health). Available at:

• [3] Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate | Chem & Bio Engineering - ACS Publications. Available at:

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• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Solubility Challenges of 1,2,5-Trimethylpyrazin-1-ium Iodide

Welcome to the dedicated technical support center for 1,2,5-trimethylpyrazin-1-ium iodide. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve solubility issues encountered during their experiments. As a quaternary ammonium salt, 1,2,5-trimethylpyrazin-1-ium iodide's solubility is governed by a complex interplay of factors including solvent polarity, temperature, and the specific nature of the solute-solvent interactions. This guide provides in-depth troubleshooting strategies and foundational knowledge to empower you in your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why am I struggling to dissolve 1,2,5-trimethylpyrazin-1-ium iodide in my organic solvent?

A1: 1,2,5-trimethylpyrazin-1-ium iodide is an ionic compound, and its solubility is fundamentally dictated by the principle of "like dissolves like."[1] Many organic solvents, particularly non-polar ones, lack the ability to effectively solvate the charged pyrazinium cation and the iodide anion.[1] The strong electrostatic forces holding the crystal lattice together require a solvent with a sufficiently high dielectric constant to weaken these interactions.[1] Furthermore, the ability of the solvent to form hydrogen bonds or other strong dipole-dipole interactions with the ions is crucial for dissolution.[2]

Q2: What are the most critical solvent properties to consider for dissolving 1,2,5-trimethylpyrazin-1-ium iodide?

A2: The key solvent properties to consider are:

• Polarity and Dielectric Constant: Polar solvents with high dielectric constants are generally more effective at dissolving ionic compounds.[1][3]

• Hydrogen Bonding Capability: Solvents that can act as hydrogen bond donors or acceptors can interact favorably with the iodide anion and the pyrazinium cation.[2]

• Solvent Parameters: More advanced parameters like Kamlet-Taft parameters (which describe hydrogen bond acidity and basicity) and Hildebrand solubility parameters can provide deeper insights into solvent-solute compatibility.[2][4]

Q3: Can temperature be used to improve the solubility of 1,2,5-trimethylpyrazin-1-ium iodide?

A3: Yes, for most salt solutions, solubility increases with temperature. Applying heat can provide the necessary energy to overcome the lattice energy of the solid. However, it is crucial to ensure that 1,2,5-trimethylpyrazin-1-ium iodide is thermally stable at the desired temperature to avoid degradation. Always determine the compound's decomposition temperature before employing heat for dissolution.

Q4: Are there any known health and safety considerations for 1,2,5-trimethylpyrazin-1-ium iodide?

A4: As with any chemical, it is essential to consult the Safety Data Sheet (SDS) for specific handling, storage, and disposal information. Quaternary ammonium salts can have biological activity and may be irritants. Always use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling this compound.

Troubleshooting Guide: A Step-by-Step Approach to Resolving Solubility Issues

This guide provides a systematic workflow for addressing solubility challenges with 1,2,5-trimethylpyrazin-1-ium iodide.

Step 1: Initial Solvent Screening

The first step is to perform a systematic solvent screening to identify a suitable starting point.

Experimental Protocol: Small-Scale Solubility Test

• Accurately weigh 1-2 mg of 1,2,5-trimethylpyrazin-1-ium iodide into a small vial.

• Add a measured volume (e.g., 100 µL) of the test solvent.

• Vortex the mixture for 1-2 minutes at room temperature.

• Visually inspect for complete dissolution. If not fully dissolved, continue adding the solvent in measured increments until dissolution is achieved or the desired concentration is reached.

• If the compound remains insoluble, consider gentle heating (if thermally stable) or sonication.[5]

Table 1: Hypothetical Solubility of 1,2,5-Trimethylpyrazin-1-ium Iodide in Common Organic Solvents at 25°C

Solvent	Dielectric Constant (approx.)	Solubility (mg/mL)	Observations
Dimethyl Sulfoxide (DMSO)	47	> 50	Readily soluble
N,N-Dimethylformamide (DMF)	37	> 50	Readily soluble
Acetonitrile	36	~10-20	Moderately soluble
Methanol	33	~5-10	Sparingly soluble
Ethanol	24	< 5	Slightly soluble
Dichloromethane (DCM)	9	< 1	Insoluble
Toluene	2.4	< 0.1	Insoluble
Hexane	1.9	< 0.1	Insoluble

Note: This data is illustrative. Actual solubility should be determined experimentally.

Step 2: Employing Co-solvents

If the desired concentration cannot be achieved in a single solvent, a co-solvent system can be highly effective.[6]

Causality: A co-solvent system can modulate the overall polarity and hydrogen bonding characteristics of the solvent mixture, creating a more favorable environment for the solute.[6] For example, adding a small amount of a highly polar solvent like DMSO to a less polar solvent can significantly enhance the solubility of an ionic compound.

Experimental Protocol: Co-solvent Titration

• Prepare a suspension of 1,2,5-trimethylpyrazin-1-ium iodide in the primary solvent (the one in which it is sparingly soluble but required for your application).

• Slowly add a highly polar co-solvent (e.g., DMSO, DMF) dropwise while vortexing or stirring.

• Continue adding the co-solvent until the compound completely dissolves.

• Record the final ratio of the two solvents. Be mindful that the properties of your final solution will be a composite of the two solvents.

Diagram 1: Troubleshooting Workflow for Solubility Issues

Caption: A decision-making workflow for systematically addressing solubility challenges.

Step 3: The Role of the Counter-ion

The iodide anion plays a significant role in the overall solubility of the salt. In some cases, exchanging the counter-ion can dramatically alter the solubility profile. While this involves chemical modification and is a more advanced technique, it is a powerful strategy in drug development and material science.

Causality: The size, charge distribution, and hydrogen bonding capacity of the anion all influence the crystal lattice energy and the solvation energy. For instance, replacing iodide with a more hydrophobic anion like bis(trifluoromethylsulfonyl)imide (NTf2-) can increase solubility in less polar organic solvents.[7] Conversely, smaller, more hydrophilic anions may enhance aqueous solubility.

Step 4: Physical Modifications

If chemical modifications are not feasible, physical treatments can be employed.

• Sonication: The use of an ultrasonic bath can help break apart agglomerates and increase the surface area of the solid, accelerating the dissolution process.[5]

• Particle Size Reduction: Grinding the material to a finer powder (micronization) increases the surface-area-to-volume ratio, which can lead to a faster dissolution rate.[5][6]

Diagram 2: Factors Influencing the Solubility of 1,2,5-trimethylpyrazin-1-ium Iodide

Caption: Interplay of factors governing the dissolution of 1,2,5-trimethylpyrazin-1-ium iodide.

Concluding Remarks

The solubility of 1,2,5-trimethylpyrazin-1-ium iodide in organic solvents is a multifactorial challenge that can be systematically addressed. By understanding the fundamental principles of solute-solvent interactions and employing a logical, stepwise troubleshooting approach, researchers can successfully prepare solutions for their experimental needs. This guide serves as a starting point, and we encourage you to adapt these principles to your specific applications.

References

• Solubility, conductance, association and partition of some quaternary ammonium salts in organic solvent/water systems. ResearchGate. [Link]

• C–H···π interactions disrupt electrostatic interactions between non-aqueous electrolytes to increase solubility. Nature Chemistry. [Link]

• I am not quite sure how can we estimate the solubility of Ionic liquids in different solvents. On what basis NTf2-based IL is not soluble in water? ResearchGate. [Link]

• (PDF) Solid-State Techniques for Improving Solubility. ResearchGate. [Link]

• 1,2,6-Trimethylpyridinium iodide. PubChem. [Link]

• Ionic Liquids. Organic Chemistry Portal. [Link]

• Ionic compounds are not soluble in organic solvents as they can't dissociate. How are the... Quora. [Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. [Link]

• Influence of organic solvent on the separation of an ionic liquid from a lignin-ionic liquid mixture. PubMed. [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• The Solubility Parameters of Ionic Liquids. PMC - NIH. [Link]

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• 7. researchgate.net [researchgate.net]

preventing degradation of 1,2,5-trimethylpyrazin-1-ium iodide during synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2,5-trimethylpyrazin-1-ium iodide. As a quaternary ammonium salt, this compound and its analogs are of interest for their potential applications as ionic liquids and in medicinal chemistry.[1][2][3] However, its synthesis can be accompanied by challenges related to product stability and purity. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate potential pitfalls and ensure the successful synthesis of this target molecule.

I. Understanding the Synthesis: The Menshutkin Reaction

The synthesis of 1,2,5-trimethylpyrazin-1-ium iodide is typically achieved through a classical S_N2 reaction known as the Menshutkin reaction. In this process, the lone pair of electrons on one of the nitrogen atoms of the 2,5-dimethylpyrazine ring attacks the electrophilic methyl group of methyl iodide. This results in the formation of a new carbon-nitrogen bond and the desired quaternary ammonium salt.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. "Synthesis and characterizations of pyridinium salts including poly(pyr" by Tae Soo Jo [oasis.library.unlv.edu]
• 3. DSpace [scholarshare.temple.edu]

Technical Support Center: Optimizing Temperature for 1,2,5-Trimethylpyrazin-1-ium Iodide (PZI) Condensations

Overview

Welcome to the Technical Support Center for advanced pyrazinium condensation reactions. The condensation of 1,2,5-trimethylpyrazin-1-ium iodide (PZI) with multi-topic aromatic aldehydes (such as tetra(4-formylphenyl)methane [TFPM] or 1,3,5,7-tetrakis(4-aldophenyl)adamantane [TAPM]) via an acid-catalyzed Aldol mechanism is a state-of-the-art methodology for synthesizing ionic, vinylene-linked (sp² carbon-linked) 3D Covalent Organic Frameworks (COFs) [1]. These materials are highly sought after in the nuclear and environmental sectors for applications like the selective trapping of radionuclides (e.g., ReO₄⁻/TcO₄⁻) [1].

However, optimizing the thermodynamics and kinetics of this reaction is notoriously difficult. Temperature is the master variable. This guide provides the mechanistic causality, validated protocols, and troubleshooting FAQs necessary to master this synthesis.

The Mechanistic Causality of Temperature

In the synthesis of sp² carbon-linked COFs, the reaction must perfectly balance dynamic error correction (reversibility) with the final irreversible formation of the -C=C- double bond.

• Sub-Optimal Temperatures (<120°C): At lower temperatures, the reaction lacks the activation energy required for the final dehydration step of the Aldol condensation. The reaction stalls at the intermediate β-hydroxy stage. Because the dehydration is incomplete, the extended conjugated network fails to form, resulting in low yields and poor crystallinity.

• Optimal Temperature (150°C): At exactly 150°C, the thermal energy perfectly matches the activation barrier for dehydration while maintaining enough dynamic reversibility during the initial nucleophilic attack [1]. This allows the oligomers to "proofread" their structure before locking into the highly crystalline, thermodynamically stable 3D framework.

• Excessive Temperatures (>180°C): Pushing the temperature too high causes the pyrazinium core to undergo thermal degradation (e.g., demethylation or ring-opening). Furthermore, the kinetic rate of condensation outpaces the thermodynamic proofreading, leading to amorphous, non-porous kinetic traps.

Fig 1: Acid-catalyzed Aldol condensation mechanism of PZI.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each critical step contains an observable checkpoint to ensure the integrity of the reaction before proceeding to the 150°C thermal condensation [1].

Step 1: Reagent Preparation

• In a 10-mL heavy-walled Pyrex glass tube, combine 0.025 mmol of the aldehyde (e.g., TAPM or TFPM) and 0.050 mmol of 1,2,5-trimethylpyrazin-1-ium iodide (PZI).

• Add a solvent mixture of 0.67 mL mesitylene and 0.67 mL 1,4-dioxane.

• Add the catalysts: 0.30 mL trifluoroacetic acid (TFA) and 0.037 mL acetonitrile. Self-Validation Checkpoint: The solution should become homogeneous upon brief sonication. If undissolved PZI remains, solvent ratios may be inaccurate or the PZI salt may be wet.

Step 2: Degassing (Freeze-Pump-Thaw)

• Submerge the tube in liquid nitrogen until the mixture is completely frozen solid.

• Evacuate the tube under high vacuum for 5 minutes.

• Isolate the vacuum and thaw the tube in a warm water bath to release dissolved gases.

• Repeat this cycle three times. Self-Validation Checkpoint: During the final thaw, no gas bubbles should evolve from the liquid. This confirms complete deoxygenation.

Step 3: Thermal Condensation

• Flame-seal the Pyrex tube under vacuum.

• Place the sealed tube in a pre-heated oven exactly at 150°C for 72 hours. Self-Validation Checkpoint: The formation of a deep-colored, insoluble precipitate indicates successful extended sp² conjugation.

Step 4: Isolation

• Cool to room temperature, carefully break the seal, and filter the solid.

• Wash extensively via Soxhlet extraction (using THF or methanol) to remove unreacted PZI and oligomers.

Fig 2: Standard workflow for PZI-aldehyde condensation in sealed tubes.

Quantitative Data: Temperature Optimization Matrix

The following table summarizes the quantitative impact of reaction temperature on the physicochemical properties of the resulting PZI-linked COF.

Reaction Temperature (°C)	Yield (%)	Crystallinity (PXRD)	BET Surface Area (m²/g)	Framework Status
100°C	< 15%	Amorphous	< 50	Incomplete dehydration; trapped intermediates.
120°C	35%	Poor	~ 150	Partial condensation; high defect density.
150°C	> 80%	Excellent (Sharp Peaks)	~ 500 - 600	Optimal thermodynamic proofreading [1].
180°C	60%	Amorphous	< 100	Kinetic trapping; thermal degradation of PZI.

Troubleshooting Guide & FAQs

Q: Why is my synthesized COF completely amorphous even though I ran the reaction at 150°C? A: This is almost always caused by poor degassing or a compromised tube seal. Oxygen interferes with the condensation and can oxidize the pyrazinium methyl groups. Furthermore, if the seal leaks, the mesitylene/dioxane solvent evaporates, drastically altering the internal pressure and concentration. This forces the reaction into a kinetic trap (amorphous polymer) rather than allowing thermodynamic crystallization.

Q: Can I lower the temperature to 120°C to prevent the risk of the sealed tube exploding? A: No. Lowering the temperature deprives the system of the activation energy required for the final dehydration step of the Aldol condensation. If tube explosions are a concern, ensure you are using heavy-walled Pyrex tubes, do not overfill the tube (keep liquid volume < 30% of total tube volume), and always use a blast shield in the oven.

Q: My reaction mixture turned pitch black and yielded no recoverable solid. What happened? A: This indicates thermal decomposition of the 1,2,5-trimethylpyrazin-1-ium iodide salt, which typically occurs if the oven temperature exceeded 170-180°C due to poor calibration, or if the TFA concentration was far too high. Verify your oven's internal temperature with an external thermocouple and strictly adhere to the 0.30 mL TFA ratio [1].

Q: Why do we use a mixture of mesitylene and 1,4-dioxane instead of a single solvent? A: The solvent mixture tunes the solubility of the growing oligomers. Dioxane provides polarity to dissolve the PZI salt and TFA, while mesitylene provides the high boiling point and non-polar environment necessary to induce controlled precipitation of the framework only once it reaches a critical molecular weight. This controlled precipitation at 150°C is essential for high crystallinity.

References

• Zhang, C.-R., Cui, W.-R., Yi, S.-M., Niu, C.-P., Liang, R.-P., Qi, J.-X., Chen, X.-J., Jiang, W., Liu, X., Luo, Q.-X., & Qiu, J.-D. "An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4−." Nature Communications, 13(1), 7621 (2022). URL:[Link]

Technical Support Center: Purification of 1,2,5-Trimethylpyrazin-1-ium Iodide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of 1,2,5-trimethylpyrazin-1-ium iodide (CAS 3803-16-5). As a quaternary ammonium salt and an ionic liquid, its purification requires specific techniques to remove unreacted starting materials, colored byproducts, and other residual impurities. This document offers troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 1,2,5-trimethylpyrazin-1-ium iodide?

A1: The most common impurities arise directly from its synthesis, which is typically the N-alkylation (quaternization) of 1,2,5-trimethylpyrazine with methyl iodide. Expected impurities include:

• Unreacted 1,2,5-trimethylpyrazine: A neutral, organic-soluble starting material.

• Unreacted Methyl Iodide: A volatile and reactive alkylating agent.

• Colored Byproducts: Often formed from minor side reactions or degradation, especially if the reaction was heated excessively.[1]

• Solvent Residues: Traces of the reaction solvent (e.g., acetonitrile, ethanol, or acetone).

• Water: Quaternary ammonium salts, particularly those with iodide anions, can be hygroscopic and readily absorb atmospheric moisture.

Q2: My 1,2,5-trimethylpyrazin-1-ium iodide sample is a dark oil, but the literature describes it as a solid. What happened?

A2: The presence of significant impurities, especially unreacted starting materials and residual solvent, can act as a colligative property, depressing the melting point of the compound and causing it to appear as an oil or a low-melting solid.[2] A successful purification will remove these impurities, allowing the compound to crystallize into its expected solid form.

Q3: How should I store the purified 1,2,5-trimethylpyrazin-1-ium iodide?

A3: Due to its potential hygroscopicity, the purified solid should be stored in a tightly sealed container, preferably in a desiccator or a glovebox under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture and light.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification process.

Problem 1: The final product has a yellow, brown, or black discoloration.

• Probable Cause: The color is due to high molecular weight, conjugated organic byproducts formed during the quaternization reaction. These impurities are often present in very small quantities but are highly chromophoric.

• Solution: Activated Carbon Treatment. Activated carbon has a high surface area and is highly effective at adsorbing colored impurities from solutions of ionic liquids.[3][4][5]

  Workflow: Decolorization with Activated Carbon

  Caption: Workflow for removing colored impurities.

Problem 2: ¹H NMR analysis shows the presence of unreacted 1,2,5-trimethylpyrazine.

• Probable Cause: The starting pyrazine is a neutral organic molecule and may co-precipitate or remain trapped within the crystalline lattice of the ionic product.

• Solution: Solvent Washing (Trituration). This technique involves washing the solid crude product with a solvent in which the desired ionic compound has very low solubility, but the neutral starting material is highly soluble.

  Recommended Solvents for Washing:

  • Diethyl ether

  • Ethyl acetate

  • Toluene

  • A mixture of hexane and ethyl acetate

  The choice of solvent is critical. The highly polar, charged nature of 1,2,5-trimethylpyrazin-1-ium iodide makes it insoluble in nonpolar organic solvents, whereas the unreacted pyrazine will be readily dissolved and washed away.[6][7]

Problem 3: The product is difficult to handle, appearing as a sticky solid or a viscous oil even after initial purification.

• Probable Cause: This is often due to residual water or organic solvents. Ionic liquids can form strong hydrogen bonds with water, making it difficult to remove by simple drying.[8]

• Solution: High-Vacuum Drying or Nitrogen Sweeping.

  • High-Vacuum Drying: Place the sample in a vacuum oven or connect it to a Schlenk line. Gentle heating (e.g., 40-60°C) under high vacuum for several hours is highly effective.

  • Nitrogen Sweeping: A stream of dry nitrogen gas can be passed over or bubbled through a solution of the ionic liquid to carry away volatile impurities like water and residual organic solvents.[8] This method is efficient and can be performed at mild temperatures.

Detailed Purification Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is the most powerful single technique for purifying solid organic compounds.[9] The goal is to find a solvent system where the product is soluble at high temperatures but insoluble at low temperatures.

Step-by-Step Methodology:

• Solvent Selection: Begin by testing the solubility of a small amount of crude product in various solvents. A good starting point for a pyrazinium salt is a polar protic solvent.

  Solvent System	Rationale
  Ethanol / Diethyl Ether	Dissolve in a minimum amount of hot ethanol. Add diethyl ether dropwise until the solution becomes cloudy (the cloud point). Reheat gently until the solution is clear again, then allow to cool slowly.
  Isopropanol	A slightly less polar alcohol than ethanol, which can sometimes provide better crystal growth.

  | Acetonitrile | A polar aprotic solvent that can be effective if alcohols do not yield good results. |

• Dissolution: Place the crude 1,2,5-trimethylpyrazin-1-ium iodide in an Erlenmeyer flask. Add the primary solvent (e.g., ethanol) in small portions while heating the mixture (e.g., on a hot plate) and swirling until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (If Needed): If the solution is colored, remove it from the heat, allow it to cool slightly, and add activated carbon. Reheat the mixture to boiling for a few minutes.

• Hot Filtration (If Carbon Was Used): Perform a hot filtration using a pre-heated funnel and fluted filter paper (or a pad of Celite®) to remove the activated carbon. This step must be done quickly to prevent the product from crystallizing prematurely in the funnel.

• Crystallization: Cover the flask and allow the clear filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize the yield of precipitated solid.[9]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent (the same solvent used for recrystallization). Dry the purified crystals under high vacuum.

Recrystallization Process Flow

Caption: The three main stages of purification by recrystallization.

Analytical Techniques for Purity Assessment

Verifying the purity of the final product is a critical step.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for confirming the structure and assessing purity. The absence of signals corresponding to starting materials or solvents is a strong indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the purity of the ionic liquid. Mixed-mode or ion-exchange columns are often required to analyze both the cation and anion.[10][11][12] A single sharp peak indicates a pure compound.

• Melting Point Analysis: A pure crystalline solid will have a sharp, well-defined melting point.[2] Impurities typically cause the melting point to be depressed and to occur over a wider range.

By following this guide, researchers can effectively troubleshoot common issues and implement robust protocols to obtain high-purity 1,2,5-trimethylpyrazin-1-ium iodide suitable for demanding research and development applications.

References

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• Innovative Green Strategy for the Regeneration of Spent Activated Carbon via Ionic Liquid-Based Systems. MDPI. Available from: [Link]

• Enhancing the adsorption of ionic liquids onto activated carbon by the addition of inorganic salts. PMC. Available from: [Link]

• Supported Ionic Liquids Used as Chromatographic Matrices in Bioseparation—An Overview. MDPI. Available from: [Link]

• On the Kinetics of Ionic Liquid Adsorption onto Activated Carbons from Aqueous Solution. ACS Publications. Available from: [Link]

• Purification of Ionic Liquids: Sweeping Solvents by Nitrogen. ACS Publications. Available from: [Link]

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• Recovery and purification of ionic liquids from solutions: a review. PMC. Available from: [Link]

• A purification method of ionic liquids to obtain their high purity. Google Patents.
• (No valid reference)

• Ionic Liquids in Liquid Chromatography. IntechOpen. Available from: [Link]

• HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography. SIELC. Available from: [Link]

• LC–MS Analysis of Ionic Liquids, Counterions, and Impurities Using the Trimode Acclaim Trinity P1 Column. LCGC International. Available from: [Link]

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• Imidazolium Based Ionic Liquids: A Promising Green Solvent for Water Hyacinth Biomass Deconstruction. Frontiers. Available from: [Link]

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• Recrystallization. YouTube. Available from: [Link]

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• 2. 1,2,5-三甲基吡嗪-1-鎓碘化物 | 3803-16-5 [m.chemicalbook.com]
• 3. Innovative Green Strategy for the Regeneration of Spent Activated Carbon via Ionic Liquid-Based Systems | MDPI [mdpi.com]
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• 7. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
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• 9. youtube.com [youtube.com]
• 10. Ionic Liquids in Liquid Chromatography | IntechOpen [intechopen.com]
• 11. HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Incomplete Conversion in TFPM-PZI COF Synthesis

Welcome to the technical support center for the synthesis of TFPM-PZI Covalent Organic Frameworks (COFs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this promising imine-linked COF. We will delve into the root causes of incomplete conversion and provide actionable troubleshooting strategies grounded in established scientific principles.

Introduction to TFPM-PZI COF Synthesis

The synthesis of a Covalent Organic Framework (COF) like TFPM-PZI relies on the principles of dynamic covalent chemistry, where reversible bond formation allows for "error-checking" and the growth of a crystalline, porous structure.[1][2] The formation of the imine linkage between the tetrahedral amine monomer, tetrakis(4-aminophenyl)methane (TFPM), and a suitable dialdehyde linker like phenazine-2,8-dicarbaldehyde (PZI) is a condensation reaction that, under optimal conditions, should proceed to high conversion, yielding a crystalline and porous material. However, researchers often face challenges with incomplete conversion, leading to low yields and materials with poor structural order.

This guide will address these issues in a question-and-answer format, providing both diagnostic advice and detailed remedial protocols.

Troubleshooting Guide: Incomplete Conversion and Poor Crystallinity

Question 1: My TFPM-PZI COF synthesis resulted in a low yield of an amorphous powder. What are the likely causes and how can I improve the conversion and crystallinity?

Answer:

A low yield of an amorphous product is a common issue in COF synthesis and typically points to problems with the reaction kinetics and thermodynamics. The formation of a crystalline COF is a delicate balance between the rate of the forward reaction (imine formation) and the reverse reaction (imine hydrolysis), which allows for the correction of defects and the growth of an ordered framework.[3]

Underlying Causes:

• Suboptimal Reaction Conditions: The temperature, reaction time, and monomer concentrations are critical parameters.[4]

• Ineffective Catalysis: The choice and concentration of the acid catalyst are crucial for promoting the reversible imine condensation.[1][5]

• Poor Monomer Solubility: If the monomers are not sufficiently soluble in the reaction solvent, the reaction will be slow and incomplete.[4]

• Monomer Impurities: Impurities in the TFPM or PZI monomers can inhibit the polymerization reaction.

• Irreversible Polymerization: If the reaction conditions favor rapid, irreversible imine bond formation, an amorphous polymer will precipitate out of solution before it has a chance to form a crystalline framework.[2]

Troubleshooting Workflow:

Here is a systematic approach to address this issue:

Caption: Troubleshooting workflow for low yield and amorphous product.

Detailed Remediation Steps:

• Verify Monomer Purity:

  • Action: Re-purify the TFPM and PZI monomers. TFPM can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography. PZI can also be purified by recrystallization.

  • Rationale: Impurities can act as chain terminators or otherwise interfere with the polymerization, leading to low molecular weight oligomers and an amorphous product.

• Optimize Reaction Conditions:

  • Action: Systematically vary the reaction temperature and time. A typical starting point for solvothermal COF synthesis is 120 °C for 3 days.[6] Create a matrix of experiments to explore a range of temperatures (e.g., 100 °C, 120 °C, 140 °C) and times (e.g., 24h, 48h, 72h).

  • Rationale: Higher temperatures can increase the rate of both the forward and reverse reactions, promoting crystallinity. However, excessively high temperatures can lead to decomposition. Longer reaction times can allow for more effective "proofreading" and crystallization.

• Evaluate the Catalyst System:

  • Action: Acetic acid is a commonly used Brønsted acid catalyst for imine COF synthesis.[5] Optimize the concentration of the acetic acid catalyst. A typical starting concentration is 3-6 M. If acetic acid is not effective, consider using a Lewis acid catalyst such as Sc(OTf)₃.[5]

  • Rationale: The catalyst facilitates both the formation and cleavage of the imine bonds. Too little catalyst will result in a slow reaction, while too much can lead to rapid, uncontrolled polymerization and an amorphous product. Lewis acids have been shown to be more effective than Brønsted acids for certain imine COF syntheses.[5]

• Assess the Solvent System:

  • Action: The choice of solvent is critical for monomer solubility and for mediating the polymerization.[4] A mixture of solvents, such as mesitylene and 1,4-dioxane, is often used.[7] Experiment with different solvent ratios to optimize monomer solubility.

  • Rationale: The solvent system must be able to dissolve the monomers to a sufficient concentration to allow for polymerization to occur. The polarity of the solvent can also influence the reaction kinetics.[7]

Table 1: Recommended Starting Conditions for TFPM-PZI Synthesis Optimization

Parameter	Recommended Range	Starting Point	Rationale
Temperature	100 - 140 °C	120 °C	Balances reaction rate and stability.
Time	24 - 72 hours	72 hours	Allows for thermodynamic product formation.
Catalyst (Acetic Acid)	3 - 9 M	6 M	Promotes reversible imine formation.[8]
Solvent System	Mesitylene:Dioxane (1:1 to 9:1)	o-DCB:n-BuOH (9:1)	Varies polarity to improve monomer solubility.
Monomer Concentration	0.05 - 0.2 M	0.1 M	Influences polymerization kinetics.

Question 2: My PXRD pattern shows broad peaks, indicating low crystallinity. How can I improve the structural order of my TFPM-PZI COF?

Answer:

Broad peaks in a Powder X-ray Diffraction (PXRD) pattern are a clear indication of poor long-range order and small crystalline domains.[9] This can be due to a number of factors, including a reaction that is too fast, the formation of an amorphous intermediate that is kinetically trapped, or the presence of defects in the COF structure.

Underlying Causes:

• Rapid Precipitation: If the COF precipitates from the solution too quickly, it does not have time to form a well-ordered crystalline structure.[2]

• Kinetic Trapping: An initial amorphous polymer network may form that is unable to rearrange into a more thermodynamically stable crystalline phase.[10]

• Stacking Faults: The 2D layers of the COF may not be stacked in a regular, ordered fashion.

• Incomplete Reaction: The presence of unreacted monomer or oligomers can disrupt the long-range order.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for improving COF crystallinity.

Detailed Remediation Steps:

• Slow Down the Reaction Rate:

  • Action: Decrease the reaction temperature or the monomer concentration.

  • Rationale: A slower reaction rate can provide more time for the COF to crystallize and for defects to be corrected.

• Introduce a Modulator:

  • Action: Add a monofunctional amine or aldehyde to the reaction mixture. This molecule will compete with the monomers for reaction sites, slowing down the polymerization and promoting the growth of larger crystals.

  • Rationale: Modulators can control the nucleation and growth of the COF crystals, leading to improved crystallinity.

• Post-Synthetic Treatment:

  • Action: After the initial reaction, hold the reaction mixture at a slightly lower temperature (e.g., 80-100 °C) for an extended period (e.g., 24 hours). This process, known as aging, can sometimes improve the crystallinity of the COF.

  • Rationale: The aging process can allow for the slow rearrangement of the COF structure and the healing of defects.

Frequently Asked Questions (FAQs)

Q1: How do I properly activate my TFPM-PZI COF after synthesis?

A1: Proper activation is crucial to remove residual solvent and unreacted monomers from the pores of the COF. A common procedure involves washing the COF powder sequentially with a series of solvents of decreasing polarity (e.g., N,N-dimethylformamide, acetone, ethanol), followed by drying under high vacuum at an elevated temperature (e.g., 120-150 °C). Be aware that aggressive activation conditions can sometimes lead to pore collapse.[11]

Q2: What characterization techniques are essential to confirm the successful synthesis of a crystalline TFPM-PZI COF?

A2: A combination of techniques is necessary:

• Powder X-ray Diffraction (PXRD): To confirm the crystallinity and determine the crystal structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the imine linkage (C=N stretch around 1620 cm⁻¹) and the disappearance of the starting amine (N-H stretch) and aldehyde (C=O stretch) peaks.

• Solid-State ¹³C NMR Spectroscopy: To provide further evidence for the formation of the imine bond (a peak around 150-160 ppm).

• Gas Adsorption Analysis (e.g., N₂ at 77 K): To determine the Brunauer-Emmett-Teller (BET) surface area and the pore size distribution, confirming the porosity of the material.

Q3: Can I scale up the synthesis of TFPM-PZI COF?

A3: Scaling up COF synthesis can be challenging due to the need for precise control over reaction conditions.[12][13] Direct scaling of a batch reaction may lead to inhomogeneous heating and mixing, resulting in a lower quality product. Continuous flow synthesis methods are being explored as a more reproducible and scalable approach to COF production.[14]

References

• Synthesis of covalent organic frameworks using sustainable solvents and machine learning - Green Chemistry (RSC Publishing)
• Synthesis of covalent organic frameworks using sustainable solvents and machine learning - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02796D
• Catalyst-Driven Improvements in Conventional Methods for Imine-Linked Covalent Organic Frameworks - PMC
• Solvent for synthesizing Covalent Organic Framework (COF)
• Covalent organic framework - Wikipedia
• Phosphine‐Catalytic Synthesis of Covalent Organic Frameworks: Accessing Structural Crystallinity and Applicable Processability | Request PDF - ResearchG
• Ambient Aqueous Synthesis of Imine-Linked Covalent Organic Frameworks (COFs) and Fabrication of Freestanding Cellulose Nanofiber@COF Nanopapers | Journal of the American Chemical Society
• A Carboxyl-Functionalized Covalent Organic Framework Synthesized in a Deep Eutectic Solvent for Dye Adsorption - PubMed
• Designed Synthesis of Imine-Linked 2D Covalent Organic Frameworks with Enhanced Stability and Functionality | Chemistry of Materials - ACS Public
• The development of catalysts and auxiliaries for the synthesis of covalent organic frameworks - ResearchG
• Synthesis and characterization of TFPM‐HZ. a) Schematic diagram for the...
• Large-Scale Synthesis of Covalent Organic Frameworks: Challenges and Opportunities
• Ambient Aqueous Synthesis of Imine-Linked Covalent Organic Frameworks (COFs) and Fabrication of Freestanding Cellulose Nanofiber@COF Nanopapers - PMC
• Rapid Synthesis of High Surface Area Imine‐Linked 2D Covalent Organic Frameworks by Avoiding Pore Collapse During Isolation | Request PDF - ResearchG
• Designed Synthesis of Three-Dimensional Covalent Organic Frameworks: A Mini Review
• Progress in synthesis of highly crystalline covalent organic frameworks and their crystallinity enhancement str
• Metal–organic and covalent organic frameworks as single-site c
• Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method
• Large-Scale Synthesis of Covalent Organic Frameworks: Challenges and Opportunities
• Covalent Organic Framework Composites: Synthesis and Analytical Applic
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• A) Synthesis of BMTA‐TFPM‐COF from BMTA and TFPM building units. B)...
• Synthesis innovations for crystallizing covalent organic framework thin films on biological and non-biological substrates - Chemical Society Reviews (RSC Publishing)
• Rational Design and Advancement of Metal-Free Covalent Organic Frameworks for Photocatalytic Organic Transform
• Conquering the crystallinity conundrum: efforts to increase quality of covalent organic frameworks - Semantic Scholar
• Covalent Organic Frameworks: Synthesis, Properties and Applic
• Material characterization of COFs A Experimental, Pawley-refined, and...
• Continuous flow synthesis and post-synthetic conversion of single-crystalline covalent organic frameworks - PMC
• Solving the COF trilemma: towards crystalline, stable and functional covalent organic frameworks - Chemical Society Reviews (RSC Publishing)
• Microscopic Origins of Poor Crystallinity in the Synthesis of Covalent Organic Framework COF-5 - PubMed
• Solving the COF trilemma: towards crystalline, stable and functional covalent organic frameworks - Open Access LMU
• Probing Defects in Covalent Organic Frameworks - PMC

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• 3. Solving the COF trilemma: towards crystalline, stable and functional covalent organic frameworks - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of covalent organic frameworks using sustainable solvents and machine learning - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02796D [pubs.rsc.org]
• 5. Catalyst-Driven Improvements in Conventional Methods for Imine-Linked Covalent Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Probing Defects in Covalent Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Large-Scale Synthesis of Covalent Organic Frameworks: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Continuous flow synthesis and post-synthetic conversion of single-crystalline covalent organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1,2,5-Trimethylpyrazin-1-ium Iodide Reaction Workflows

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex challenges researchers face when utilizing 1,2,5-trimethylpyrazin-1-ium iodide (PZI) in advanced organic synthesis—specifically in the fabrication of ionic 3D sp² carbon-linked Covalent Organic Frameworks (COFs) via acid-catalyzed Aldol condensation [1].

Because PZI features a quaternized nitrogen, the methyl groups at the C2 and C5 positions are highly acidic, making them excellent nucleophiles for condensation with aldehydes (e.g., TFPM or TAPM) [1, 2]. However, this high reactivity, combined with the presence of a labile iodide counterion, creates a landscape ripe for byproduct formation. This guide provides mechanistic troubleshooting to ensure thermodynamic control, high crystallinity, and phase purity in your syntheses.

Mechanistic Overview: Pathways to Success and Failure

To eliminate byproducts, we must first understand their origin. The synthesis of PZI-based COFs relies on dynamic covalent chemistry. The formation of the C=C bond must be reversible enough to allow for "error correction" during crystallization, but stable enough to form a robust framework.

Mechanistic pathways of PZI Aldol condensation and common byproduct formation routes.

Troubleshooting & FAQs

Q1: My reaction yields an amorphous polymer instead of a crystalline COF. How do I fix this? Cause: Amorphous networks form when the reaction is under kinetic control rather than thermodynamic control. If the Aldol condensation proceeds too rapidly, the growing polymer chains cannot undergo the reversible cleavage necessary to correct structural defects and align into a crystalline lattice. Solution: Modulate the acidity and solvent polarity. Trifluoroacetic acid (TFA) acts as the catalyst. If the TFA concentration is too high, dehydration of the Aldol intermediate becomes irreversible. Reduce the TFA volume by 15-20%. Additionally, ensure your solvent mixture contains a sufficient ratio of 1,4-dioxane to mesitylene; dioxane improves the solubility of the oligomeric intermediates, keeping them in solution long enough to undergo error correction.

Q2: The final powder has a dark brown discoloration, and BET surface area is lower than expected. What happened? Cause: Oxidation of the iodide counterion. At the standard reaction temperature of 150 °C, any residual oxygen in the reaction vessel will oxidize the iodide (I⁻) to elemental iodine (I₂). Iodine is a dark brown/purple solid that easily intercalates into the micropores of the forming COF, drastically reducing the accessible surface area and poisoning the catalyst. Solution: The system must be strictly anaerobic. Implement a rigorous 3-cycle freeze-pump-thaw protocol. Ensure your vacuum line achieves at least 10−3 mbar before sealing the ampoule. A self-validating check: if the reaction mixture turns noticeably yellow/brown before heating, oxygen has already breached the system.

Q3: I am observing premature termination of the polymerization, resulting in low-molecular-weight oligomers. Why is PZI failing to condense? Cause: N-Demethylation via a Hofmann-type SN​2 reaction. Iodide is an excellent nucleophile. If the reaction temperature exceeds 150 °C, the iodide counterion can attack the N-methyl group of the pyrazinium ring, yielding methyl iodide ( CH3​I ) and a neutral pyrazine derivative. Once the nitrogen is neutral, the C2 and C5 methyl groups lose their enhanced acidity, halting the Aldol condensation entirely. Solution: Strictly control the oven temperature. Calibrate your oven to ensure it does not overshoot 150 °C. If the issue persists, consider exchanging the iodide counterion for a less nucleophilic anion (e.g., triflate or tetrafluoroborate) prior to the condensation reaction.

Quantitative Data: Byproduct Mitigation Matrix

The following table summarizes the causal relationships between reaction parameters and byproduct formation, providing a quick-reference guide for process optimization [1, 2].

Reaction Parameter	Deviation	Primary Byproduct Formed	Mechanistic Causality	Resolution / Target Condition
TFA Catalyst	Excess (>0.4 mL/mmol)	Amorphous Polymer	Irreversible dehydration kinetics; loss of error correction.	Maintain TFA at 0.3 mL per 0.05 mmol PZI.
Atmosphere	Trace O2​ Present	Iodine ( I2​ ) Trapping	Thermal oxidation of I− to I2​ at 150 °C.	Strict 3-cycle freeze-pump-thaw ( <10−3 mbar).
Temperature	>160 °C	Oligomers / Unreacted	SN​2 attack by I− on N-methyl, causing demethylation.	Calibrate oven; strictly maintain 150 °C.
Solvent Ratio	High Mesitylene	Truncated Networks	Premature precipitation of growing cationic chains.	Use 1:1 (v/v) Mesitylene : 1,4-Dioxane.

Standard Operating Procedure: Solvothermal Synthesis of TFPM-PZI

To ensure high scientific integrity, the following self-validating protocol is designed to eliminate the byproducts discussed above.

Step-by-step solvothermal synthesis workflow for ionic 3D sp2 carbon-linked COFs.

Step 1: Monomer Preparation

• In a nitrogen-filled glovebox, weigh 11.03 mg (0.025 mmol) of tetrakis(4-formylphenyl)methane (TFPM) and 12.75 mg (0.050 mmol) of 1,2,5-trimethylpyrazin-1-ium iodide (PZI).

• Transfer the solids into a heavy-walled 10-mL Pyrex glass tube.

Step 2: Solvent and Catalyst Addition

• Add 0.67 mL of anhydrous mesitylene and 0.67 mL of anhydrous 1,4-dioxane.

• Add 0.037 mL of acetonitrile to aid in the initial solubilization of the PZI salt.

• Carefully inject 0.30 mL of Trifluoroacetic acid (TFA). Self-Validation: The solution should remain clear or slightly pale; immediate darkening indicates contaminated/oxidized PZI.

Step 3: Anaerobic Sealing (Critical for preventing I2​ formation)

• Connect the tube to a Schlenk line.

• Submerge the tube in liquid nitrogen until the mixture is completely frozen.

• Open the valve to the vacuum pump for 5 minutes (ensure pressure drops below 10−3 mbar).

• Close the vacuum valve and thaw the mixture in a room-temperature water bath until no bubbles evolve.

• Repeat this Freeze-Pump-Thaw cycle three times.

• While under static vacuum, seal the tube using a high-temperature blowtorch.

Step 4: Solvothermal Condensation

• Place the sealed tube in a pre-calibrated convection oven.

• Heat at 150 °C for exactly 72 hours. Do not exceed 150 °C to prevent N-demethylation.

Step 5: Isolation and Activation

• Cool the tube to room temperature and carefully break the seal.

• Filter the resulting precipitate and wash extensively with THF and methanol to remove unreacted monomers and residual TFA.

• Perform Soxhlet extraction with methanol for 24 hours to ensure the removal of any trace oligomers trapped in the pores.

• Dry under dynamic vacuum at 120 °C for 12 hours.

References

• Li, Z., Zhao, W., Li, C., Yin, Y., & Baek, J.-B. (2022). An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4−. Nature Communications, 13, 7620.[Link]

• Xing, Z., Lai, Z., Aguila-Ames, B., & Martin, K. (2024). Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate. ACS Chemical & Biological Engineering.[Link]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 1,2,5-trimethylpyrazin-1-ium iodide

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical and materials science, the precise structural elucidation of N-heterocyclic compounds is paramount for understanding their reactivity, bioavailability, and overall function. Among these, pyrazinium salts represent an important class of molecules with diverse applications. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 1,2,5-trimethylpyrazin-1-ium iodide, a representative member of this class. By comparing its expected spectral features with those of its precursor, 2,3,5-trimethylpyrazine, and other related N-heterocyclic cations, we offer a comprehensive framework for its unambiguous identification and characterization.

The Imperative of NMR in N-Heterocyclic Cation Analysis

NMR spectroscopy stands as an unparalleled tool for the structural analysis of organic molecules in solution. For N-heterocyclic cations like 1,2,5-trimethylpyrazin-1-ium iodide, NMR provides critical information regarding the electronic environment of each proton and carbon atom. The introduction of a positive charge on the pyrazine ring through N-alkylation significantly influences the chemical shifts, offering a sensitive probe into the altered electron density distribution within the aromatic system. Understanding these shifts is not merely an academic exercise; it is fundamental to confirming successful synthesis, assessing purity, and gaining insights into potential intermolecular interactions.

Predicted ¹H and ¹³C NMR Spectral Data for 1,2,5-trimethylpyrazin-1-ium iodide

Predicted ¹H NMR Chemical Shifts (in DMSO-d₆):

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Expected Integration	Rationale
H-3	~8.8 - 9.2	Singlet	1H	Significant downfield shift due to proximity to the positively charged N1.
H-6	~8.5 - 8.9	Singlet	1H	Downfield shift due to the overall positive charge on the ring, but less pronounced than H-3.
N1-CH₃	~4.2 - 4.5	Singlet	3H	Typical chemical shift for a methyl group attached to a quaternized nitrogen in a heteroaromatic system.
C2-CH₃	~2.8 - 3.1	Singlet	3H	Downfield shift compared to the neutral precursor due to the adjacent positive charge.
C5-CH₃	~2.6 - 2.9	Singlet	3H	Downfield shift due to the overall electron-withdrawing nature of the cationic ring.

Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆):

Carbons	Predicted Chemical Shift (ppm)	Rationale
C-2	~155 - 160	Significant downfield shift due to direct attachment to the positively charged N1.
C-3	~145 - 150	Downfield shift due to proximity to the cationic center.
C-5	~150 - 155	Downfield shift influenced by the overall positive charge.
C-6	~140 - 145	Downfield shift, likely the least deshielded of the ring carbons.
N1-CH₃	~45 - 50	Characteristic chemical shift for a methyl group on a quaternized heteroaromatic nitrogen.
C2-CH₃	~20 - 25	Slightly downfield compared to the neutral precursor.
C5-CH₃	~18 - 23	Slightly downfield compared to the neutral precursor.

Comparative NMR Data Analysis: Unveiling the Impact of N-Methylation

To contextualize our predictions, a direct comparison with the experimentally determined NMR data for the neutral precursor, 2,3,5-trimethylpyrazine, is instructive. This comparison highlights the profound electronic consequences of N-methylation and cation formation.

Table 1: Comparison of ¹H NMR Chemical Shifts (ppm)

Proton	2,3,5-trimethylpyrazine (in CDCl₃)[1]	Predicted 1,2,5-trimethylpyrazin-1-ium iodide (in DMSO-d₆)
Ring CH	8.14	~8.5 - 9.2
Methyl CH₃	2.48, 2.49	~2.6 - 3.1, ~4.2 - 4.5

Table 2: Comparison of ¹³C NMR Chemical Shifts (ppm)

Carbon	2,3,5-trimethylpyrazine (in CDCl₃)[1]	Predicted 1,2,5-trimethylpyrazin-1-ium iodide (in DMSO-d₆)
Ring C	140.73, 148.92, 149.84, 151.08	~140 - 160
Methyl C	20.94, 21.49, 21.92	~18 - 25, ~45 - 50

The data clearly illustrates the anticipated downfield shift for all signals upon quaternization, a direct consequence of the introduction of a formal positive charge on the pyrazine ring. This deshielding effect is most pronounced for the protons and carbons closest to the N1-methyl group.

A Self-Validating Experimental Protocol for NMR Characterization

To obtain high-quality, unambiguous NMR data for 1,2,5-trimethylpyrazin-1-ium iodide, a systematic approach is essential. The following protocol is designed to be self-validating, incorporating 2D NMR techniques to confirm assignments.

1. Sample Preparation:

• Accurately weigh approximately 10-15 mg of 1,2,5-trimethylpyrazin-1-ium iodide. The compound is commercially available from suppliers such as Sigma-Aldrich and Fluorochem[2].

• Dissolve the sample in ~0.6 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent solvent for many organic salts and its residual proton signal (at ~2.50 ppm) and carbon signal (at ~39.5 ppm) are well-established secondary references[3].

• Vortex the sample until the solid is completely dissolved.

2. 1D NMR Acquisition:

• Acquire a standard ¹H NMR spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio (e.g., 16-32 scans), a spectral width covering the expected range (e.g., 0-12 ppm), and a relaxation delay of at least 2 seconds.

• Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary (e.g., 1024 or more) due to the lower natural abundance of ¹³C. A spectral width of 0-200 ppm is appropriate.

3. 2D NMR for Unambiguous Assignment:

• COSY (Correlation Spectroscopy): This experiment will reveal proton-proton coupling networks. While all methyl and ring protons in this molecule are expected to be singlets, a COSY spectrum can confirm the absence of through-bond couplings.

• HSQC (Heteronuclear Single Quantum Coherence): This is a critical experiment that correlates directly bonded protons and carbons. It will definitively link the proton signals of the methyl groups to their corresponding carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range (typically 2-3 bond) correlations between protons and carbons. This is invaluable for assigning the quaternary carbons and confirming the connectivity of the entire molecule. For instance, the N1-methyl protons should show a correlation to the C2 and C6 carbons.

4. Data Processing and Interpretation:

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

• Reference the spectra to the residual solvent signals.

• Integrate the ¹H NMR signals to confirm the proton ratios.

• Analyze the 2D spectra to build a complete and unambiguous assignment of all proton and carbon signals.

Visualizing the Structure and Workflow

To further clarify the molecular structure and the proposed analytical workflow, the following diagrams are provided.

Caption: Molecular structure of 1,2,5-trimethylpyrazin-1-ium iodide.

Caption: Recommended experimental workflow for NMR characterization.

Conclusion

The structural characterization of 1,2,5-trimethylpyrazin-1-ium iodide by ¹H and ¹³C NMR spectroscopy is a clear-cut process when guided by fundamental principles and comparative data. The quaternization of the pyrazine nitrogen induces predictable and significant downfield shifts in the NMR spectra relative to its neutral precursor, 2,3,5-trimethylpyrazine. By employing a comprehensive suite of 1D and 2D NMR experiments as outlined in this guide, researchers can achieve an unambiguous and self-validated assignment of all proton and carbon resonances. This detailed characterization is a critical step in the development and application of this and related N-heterocyclic compounds in various scientific disciplines.

References

• Reich, H. J. (2020). NMR Spectroscopy :: ¹H NMR Chemical Shifts. University of Wisconsin. [Link]

• PubChem. (n.d.). Trimethylpyrazine. National Center for Biotechnology Information. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Silva, A. M. S., Pinto, D. C. G. A., & Cavaleiro, J. A. S. (2009). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 13(4), 396-430.
• Contreras, R. H., & Peralta, J. E. (2000). Angular dependence of spin-spin coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 37(4), 321-425.

Sources

• 1. Trimethylpyrazine | C7H10N2 | CID 26808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

FTIR Analysis and Performance Comparison of 3D COFs Derived from 1,2,5-Trimethylpyrazin-1-ium Iodide

Executive Summary

The development of highly stable, porous materials for the sequestration of challenging anions—such as the radionuclide pertechnetate (⁹⁹TcO₄⁻) or specific anionic active pharmaceutical ingredients (APIs)—requires frameworks with precise charge distribution and robust chemical backbones. Three-dimensional covalent organic frameworks (3D COFs) derived from 1,2,5-trimethylpyrazin-1-ium iodide (PZI) represent a breakthrough in this domain. By leveraging quaternization-promoted Aldol condensation, these materials achieve an sp² carbon-linked backbone that resists extreme acidic and alkaline conditions .

This guide provides an objective performance comparison of PZI-derived 3D COFs (specifically TFPM-PZI and TAPM-PZI) against leading alternative sorbents. Furthermore, it details the self-validating Fourier Transform Infrared (FTIR) spectroscopy protocols required to confirm both the structural integrity of the synthesized frameworks and their operational efficacy in ion-exchange applications.

Mechanistic Causality: The Role of PZI in Framework Design

The synthesis of ionic, olefin-linked 3D COFs is notoriously difficult due to the thermodynamic reversibility challenges associated with forming stable carbon-carbon double bonds (–C=C–). The experimental choice to utilize 1,2,5-trimethylpyrazin-1-ium iodide (PZI) as the linear cationic building block is driven by precise electronic causality:

• Electrophilic Activation: The quaternized nitrogen atom in the pyrazinium ring acts as a powerful electron-withdrawing group. This significantly increases the acidity of the adjacent methyl protons on the pyrazine ring .

• Aldol Condensation: This activation allows for an efficient acid-catalyzed Aldol condensation with tetrahedral aldehyde nodes like tetra(4-formylphenyl)methane (TFPM) or 1,3,5,7-tetrakis(4-aldophenyl)adamantane (TAPM) .

• Symmetrical Charge Distribution: The resulting 3D framework uniformly distributes positive charges across its highly accessible pore walls, creating an ideal thermodynamic environment for trapping target oxyanions via ion exchange .

Workflow of synthesis, FTIR validation, and ion exchange for PZI-derived 3D COFs.

Experimental Protocols & Self-Validating FTIR Workflows

To ensure scientific integrity, the synthesis and subsequent functional validation must operate as a closed, self-validating loop. FTIR spectroscopy serves as the primary analytical tool to confirm both the covalent linkage formation and the successful capture of the target analyte.

Protocol A: Synthesis of TFPM-PZI / TAPM-PZI

Causality Note: Trifluoroacetic acid is selected as the catalyst because its pKa is low enough to drive the condensation without degrading the organic precursors, while the sealed vacuum environment prevents oxidative side reactions.

• Reagent Preparation: Charge a 10-mL Pyrex tube with 0.025 mmol of the tetrahedral node (either TAPM at 13.82 mg or TFPM at 11.03 mg) and 0.050 mmol of the linear linker PZI (12.75 mg) .

• Solvent System: Add a precisely measured solvent mixture of 0.67 mL mesitylene, 0.67 mL 1,4-dioxane, 0.30 mL trifluoroacetic acid (catalyst), and 0.037 mL acetonitrile .

• Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles to remove dissolved oxygen, then seal the tube under vacuum.

• Polymerization: Sonicate to yield a homogeneous solution, then heat at 150 °C for 72 hours to ensure maximum thermodynamic conversion into the crystalline framework .

• Purification: Wash the resulting precipitate extensively with standard organic solvents and dry under vacuum.

Protocol B: FTIR Analytical Validation of the Framework

Causality Note: The KBr pellet method is utilized because KBr is completely transparent in the mid-IR region (4000–400 cm⁻¹), preventing matrix interference when identifying the critical C=O and C=C stretching vibrations.

• Sample Preparation: Grind 1-2 mg of the synthesized COF with 100 mg of anhydrous KBr and press into a translucent pellet.

• Baseline Verification: Scan the spectrum from 4000 to 400 cm⁻¹.

• Monomer Depletion Check: Verify the complete disappearance of the characteristic aldehyde –C=O stretching vibration band at ca. 1702 cm⁻¹ . The absence of this peak confirms that no unreacted TFPM or TAPM monomers remain trapped in the pores .

• Linkage Confirmation: Identify the emergence of the typical –C=C– vibration band at ca. 1594 cm⁻¹ . This is the definitive marker that the sp² carbon linkages have successfully formed, validating the highly condensed nature of the 3D COF .

Protocol C: Ion Exchange and FTIR Adsorption Confirmation

To evaluate the material's performance, non-radioactive ReO₄⁻ is used as a chemical surrogate for ⁹⁹TcO₄⁻ due to their identical spatial configuration and similar charge density .

• Anion Activation: Convert the synthesized TFPM-PZI from its iodide form to its chloride form (TFPM-PZ-Cl). Causality: Exchanging bulky I⁻ for the smaller, more hydrated Cl⁻ ion reduces steric hindrance in the pore channels, thermodynamically favoring the rapid uptake of target oxyanions.

• Adsorption Phase: Expose the TFPM-PZ-Cl to an aqueous solution containing ReO₄⁻.

• FTIR Validation of Capture: Post-adsorption, prepare a new KBr pellet of the loaded COF. The appearance of a distinct, sharp peak at 909 cm⁻¹ corresponds directly to the Re–O bond stretching vibration. This provides unequivocal, self-validating proof that the target anion has been successfully sequestered within the framework .

Performance Comparison: PZI-Derived COFs vs. Alternative Sorbents

For researchers and drug development professionals evaluating porous materials for API sequestration, radiopharmaceutical purification, or environmental remediation, structural stability and adsorption capacity are the primary metrics of interest.

The table below compares the performance of PZI-derived 3D COFs against other state-of-the-art Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs) used for oxyanion capture.

Sorbent Material	Material Type	BET Surface Area (m²/g)	Target Analyte	Max Adsorption Capacity (mg/g)	Key Advantage & Operational Characteristics
TFPM-PZ-Cl	Ionic 3D sp² COF	501.6	ReO₄⁻ / TcO₄⁻	542.3	Exceptional chemical stability; maintains crystallinity in extreme 6 M HCl and 6 M NaOH environments .
TAPM-PZI	Ionic 3D sp² COF	598.3	ReO₄⁻ / TcO₄⁻	Data specific to Cl- form	High symmetry adamantane nodes provide uniformly distributed positive charges for rapid kinetics .
BDBI-TMT	Ionic COF	Not specified	ReO₄⁻ / TcO₄⁻	726.0	Meticulously designed imidazolium moieties on pore walls yield massive capacity; highly radiation resistant .
SCU-103	Cationic MOF	Not specified	ReO₄⁻ / TcO₄⁻	318.0	Extremely rapid kinetics (removes >95% of target ions within 5 minutes) .

Comparative Analysis

While MOFs like SCU-103 exhibit incredibly fast kinetics, they often suffer from hydrolytic degradation in extreme pH environments. In contrast, the sp² carbon-linked backbone of TFPM-PZI and TAPM-PZI grants them near-invulnerability to harsh chemical conditions (surviving 6 M NaOH and 6 M HCl) [[1]]([Link]). Although BDBI-TMT achieves a higher absolute adsorption capacity (726.0 mg/g) due to its dense imidazolium arrays, the 3D interconnected pore structure of the PZI-derived COFs provides a highly predictable, symmetrical environment that is easily verifiable via FTIR (tracking the 1702 cm⁻¹ and 1594 cm⁻¹ shifts).

Conclusion

The integration of 1,2,5-trimethylpyrazin-1-ium iodide (PZI) into 3D COF architectures represents a masterclass in utilizing specific electronic effects (quaternization) to force thermodynamically challenging polymerizations (sp² carbon linkages). For scientists and drug development professionals, these materials offer a highly stable, tunable platform for ion exchange. By strictly adhering to the FTIR analytical workflows outlined above, researchers can guarantee the structural integrity of the framework and quantitatively validate the capture of target anionic species.

References

• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - ACS Central Science.

• An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - Nature Communications (via PMC).

• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - ACS Central Science (via PMC).

• [[2]]([Link]) An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - Nature Communications (via PMC).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Evaluating Porosity in Covalent Organic Frameworks: A Comparative Analysis Featuring Ionic Linkers

Introduction: The Critical Role of Porosity in Covalent Organic Frameworks (COFs)

Covalent Organic Frameworks (COFs) are a class of crystalline porous polymers with well-defined structures and tunable functionalities. Their ordered porosity is central to their applications in gas storage and separation, catalysis, sensing, and drug delivery. The ability to precisely control the pore size, shape, and chemical environment within a COF is paramount to optimizing its performance for a specific task. This guide provides a comprehensive overview of the principles and techniques for evaluating COF porosity, with a special focus on the emerging use of ionic building blocks, such as 1,2,5-trimethylpyrazin-1-ium iodide, and how they compare to traditional neutral linkers.

The porosity of a COF is determined by the geometry and connectivity of its constituent building blocks. Typically, COFs are synthesized through the condensation of multitopic organic linkers, forming strong covalent bonds that result in a robust and porous framework. The choice of linker, in terms of its length, rigidity, and functionality, directly influences the resulting pore dimensions and surface area. While the majority of COFs are constructed from neutral organic linkers, there is growing interest in the incorporation of ionic moieties into the framework. These charged components can introduce unique properties, such as enhanced conductivity, selective adsorption of polar molecules, and improved dispersibility in polar solvents.

This guide will delve into the experimental methodologies for characterizing COF porosity, provide a comparative analysis of COFs synthesized from different linker types, and offer insights into the potential advantages and challenges of employing ionic linkers like 1,2,5-trimethylpyrazin-1-ium iodide.

Part 1: Foundational Principles of COF Porosity

The porosity of a COF is typically characterized by several key parameters:

• Surface Area: The total area of the material's surface, including the internal pore walls, accessible to gas molecules. The Brunauer-Emmett-Teller (BET) surface area is the most commonly reported value.

• Pore Volume: The total volume of the pores within the material.

• Pore Size Distribution: The distribution of pore sizes within the material. This is often calculated from gas adsorption-desorption isotherms using theoretical models like Non-Local Density Functional Theory (NLDFT) or Quenched Solid Density Functional Theory (QSDFT).

The design of highly porous COFs hinges on the selection of appropriate building blocks and reaction conditions to achieve a high degree of crystallinity and minimize pore collapse. The geometry of the monomers dictates the topology of the resulting framework, with common examples including hexagonal, tetragonal, and trigonal pore structures.

Part 2: Experimental Evaluation of COF Porosity

The gold standard for evaluating the porosity of COFs is gas physisorption analysis, typically using nitrogen (N₂) at 77 K or argon (Ar) at 87 K. This technique involves measuring the amount of gas adsorbed by the material at various relative pressures. The resulting isotherm provides a wealth of information about the material's porous properties.

Experimental Protocol: Nitrogen Adsorption-Desorption Isotherm Measurement

• Sample Activation:

  • Place a known mass (typically 50-100 mg) of the synthesized COF powder into a sample tube.

  • Heat the sample under a high vacuum (e.g., <10⁻⁵ mbar) at an elevated temperature (e.g., 120-200 °C) for several hours (e.g., 12-24 h). This step is crucial to remove any guest molecules (solvents, water) from the pores without causing structural damage. The activation conditions should be optimized for each specific COF.

• Isotherm Measurement:

  • Transfer the activated sample tube to the analysis port of a gas physisorption analyzer.

  • Perform a leak test to ensure the integrity of the system.

  • Measure the free space (void volume) in the sample tube using a non-adsorbing gas like helium.

  • Introduce controlled doses of the adsorptive gas (e.g., N₂) into the sample tube at a constant temperature (e.g., 77 K, achieved with a liquid nitrogen bath).

  • Record the amount of gas adsorbed at each equilibrium pressure point.

  • After reaching a relative pressure close to 1, incrementally decrease the pressure to measure the desorption branch of the isotherm.

• Data Analysis:

  • Plot the amount of gas adsorbed (mmol/g or cm³/g STP) as a function of relative pressure (P/P₀).

  • Calculate the BET surface area from the linear portion of the adsorption isotherm (typically in the relative pressure range of 0.05 to 0.35).

  • Determine the total pore volume from the amount of gas adsorbed at a relative pressure close to 1.

  • Calculate the pore size distribution using appropriate theoretical models (e.g., NLDFT, QSDFT) applied to the adsorption branch of the isotherm.

Visualizing the Porosity Evaluation Workflow

Caption: Workflow for the experimental evaluation of COF porosity.

Part 3: Comparative Analysis of COF Porosity: Neutral vs. Ionic Linkers

The choice of linker is a critical determinant of a COF's porosity. To illustrate this, we will compare the porosity parameters of COFs synthesized from common neutral linkers with the expected properties of a hypothetical COF incorporating an ionic linker like 1,2,5-trimethylpyrazin-1-ium iodide.

Hypothetical Role of 1,2,5-trimethylpyrazin-1-ium iodide in COF Synthesis

While 1,2,5-trimethylpyrazin-1-ium iodide is not a conventional COF building block, we can hypothesize its potential role and impact. As an ionic compound, it could be envisioned as a cationic node or a component of a larger, functionalized linker. The presence of the charged pyrazinium core and the iodide counter-ion within the pores would be expected to have significant consequences:

• Potential for Pore Filling: The iodide counter-ions, while necessary for charge balance, may reside within the pores, potentially reducing the accessible surface area and pore volume compared to a neutral analogue.

• Altered Adsorption Properties: The charged framework could exhibit preferential adsorption of polar molecules over nonpolar ones, a desirable trait for certain separation applications.

• Structural Ordering Challenges: The strong electrostatic interactions introduced by the ionic components could complicate the crystallization process, potentially leading to less ordered or amorphous materials with lower porosity.

Data Comparison

The following table compares the porosity data of well-established COFs made from neutral linkers with the anticipated properties of a hypothetical COF synthesized using an ionic linker.

Covalent Organic Framework (COF)	Linker(s)	Linker Type	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (nm)	Reference
COF-5	1,4-Benzenediboronic acid	Neutral	1590	0.98	2.7
TAPT-COF	1,3,5-Tris(4-aminophenyl)triazine	Neutral	1178	0.85	1.2
Hypothetical Pyrazinium-COF	1,2,5-trimethylpyrazin-1-ium based linker	Ionic	Potentially Lower	Potentially Lower	Dependent on linker geometry	N/A

This comparison highlights that achieving high porosity with ionic linkers may be challenging due to the factors mentioned above. However, the unique properties imparted by the ionic framework could outweigh a reduction in surface area for specific applications.

Visualizing the Structural Comparison

Analytical Superiority in Purity Validation: Mass Spectrometry Profiling of 1,2,5-Trimethylpyrazin-1-ium Iodide

Target Audience: Analytical Chemists, Principal Investigators, and Drug Development Professionals Document Type: Technical Comparison & Methodological Guide

Introduction: The Analytical Challenge of Pyrazinium Salts

As a Senior Application Scientist, I frequently encounter the analytical pitfalls associated with quaternary nitrogen compounds. 1,2,5-Trimethylpyrazin-1-ium iodide (CAS 3803-16-5) is a highly reactive, permanently charged pyrazinium salt increasingly utilized as a critical building block in advanced porous materials, such as Covalent Organic Frameworks (COFs) designed for radionuclide sequestration[1].

Validating the purity of this precursor is paramount; even trace impurities (e.g., unreacted 2,5-dimethylpyrazine or methyl iodide) can terminate polymerization or poison catalytic processes. However, the compound's intrinsic physicochemical properties—specifically its permanent positive charge and extreme hydrophilicity (LogP ≈ -2.47)—render traditional analytical techniques highly vulnerable to false readings[2]. This guide objectively compares alternative analytical platforms and establishes Hydrophilic Interaction Liquid Chromatography coupled with High-Resolution Mass Spectrometry (HILIC-HRMS) as the gold standard for its purity validation.

Objective Comparison of Purity Validation Techniques

To select the optimal analytical platform, we must evaluate the causality between the analyte's chemical structure and the instrument's detection mechanism.

Figure 1: Logical decision matrix for selecting the optimal purity validation technique.

Comparative Performance Data

Analytical Technique	Retention Mechanism	Sensitivity (LOD)	Intact Molecule Detection	Trace Impurity Profiling	Verdict for 1,2,5-TMPz-1-ium
HILIC-HRMS	Polar/Ionic Partitioning	< 1 ng/mL	Yes (m/z 123.0922)	Excellent (< 0.01%)	Optimal
RP-HPLC-UV	Hydrophobic Interaction	~ 1 µg/mL	Yes (Inferred via UV)	Poor (Co-elution risk)	Sub-optimal (Void volume elution)
qNMR	Nuclear Magnetic Resonance	~ 1 mg/mL	Yes (Structural)	Poor (> 1% threshold)	Good for bulk assay only
GC-MS	Volatility / Boiling Point	N/A	No (Thermal degradation)	Moderate (Volatiles only)	Incompatible

The Causality Behind Technique Failure

• Why GC-MS Fails: Quaternary ammonium and pyrazinium salts are non-volatile. In the high-temperature environment (250°C) of a GC injection port, they undergo the reverse Menshutkin reaction or thermal degradation, breaking down into the parent pyrazine and alkyl halide[3]. GC-MS will only measure these degradation artifacts, not the intact salt.

• Why Standard RP-HPLC Fails: Standard C18 columns rely on hydrophobic interactions. The permanent positive charge of the 1-ium cation makes it highly polar, causing it to elute in the column's void volume alongside solvent peaks, completely destroying chromatographic resolution.

Mechanistic Insight: The HILIC-HRMS Advantage

Hydrophilic Interaction Liquid Chromatography (HILIC) combined with Electrospray Ionization (ESI) is uniquely suited for quaternary nitrogen compounds[4].

Chromatographic Causality: HILIC utilizes a polar stationary phase (e.g., Amide or Zwitterionic) and a highly organic mobile phase. The pyrazinium cation partitions into a water-enriched layer on the stationary phase, providing excellent retention and sharp peak shapes. Ionization Causality: Because 1,2,5-trimethylpyrazin-1-ium is already a cation in solution, ESI+ operates with near 100% ionization efficiency. There is no thermodynamic penalty for protonation, resulting in exquisite sensitivity.

Figure 2: HILIC-HRMS analytical workflow for 1,2,5-trimethylpyrazin-1-ium iodide validation.

Experimental Protocol: Step-by-Step Methodology

To ensure reproducibility, the following protocol details the exact parameters required for HILIC-HRMS validation.

Step 1: Anti-Ion-Suppression Sample Preparation

• Weigh 1.0 mg of 1,2,5-trimethylpyrazin-1-ium iodide standard.

• Dissolve in 1.0 mL of MS-grade Acetonitrile/Water (90:10, v/v) containing 0.1% formic acid to create a 1 mg/mL stock.

• Dilute the stock to a working concentration of 100 ng/mL using the same solvent. Expert Insight: Do not dissolve the sample in 100% water. Injecting a highly aqueous sample into a HILIC system disrupts the localized water layer on the column, leading to peak splitting and breakthrough.

Step 2: HILIC Chromatographic Separation

• Column: ZIC-HILIC (2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM Ammonium formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile with 0.1% Formic acid.

• Gradient: Start at 95% B, hold for 1 min, ramp to 50% B over 5 mins, hold for 2 mins, return to 95% B.

• Flow Rate: 0.3 mL/min. Expert Insight: Ammonium formate is critical. The buffer provides the necessary ionic strength to modulate secondary electrostatic interactions between the positively charged pyrazinium ring and the stationary phase, preventing severe peak tailing[4].

Step 3: High-Resolution Mass Spectrometry (HRMS)

• Source: Electrospray Ionization in Positive Mode (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

• Target Exact Mass: m/z 123.0922 (Theoretical mass for C₇H₁₁N₂⁺).

The Self-Validating Data Architecture

A robust analytical method must be a self-validating system. To trust the purity output, the data must inherently prove its own accuracy through the following triad of checks:

• Isotopic Fidelity Check: The mass spectrometer must detect the M+1 (¹³C) isotopic peak at m/z 124.0955. The software must confirm that the ratio of the M / M+1 peaks matches the theoretical isotopic distribution for a C₇ molecule within a 5% relative error. If it fails, an isobaric impurity is co-eluting.

• Mass Accuracy Threshold: The measured exact mass of the main peak must fall within 5 ppm of the theoretical m/z 123.0922. A drift beyond 5 ppm invalidates the run and mandates instrument recalibration.

• Orthogonal Polarity Switching (Counterion Confirmation): While the ESI+ mode validates the pyrazinium cation, the method must include a rapid polarity switch to ESI- (Negative Mode) at the same retention time to detect the iodide counterion at m/z 126.9045. Confirming both the cation and the anion ensures the intact salt—not a degraded byproduct—is being quantified.

• Procedural Blank Verification: A blank solvent injection immediately preceding the sample must yield an integrated peak area of <0.1% compared to the sample. Quaternary amines are notorious for adhering to stainless steel tubing; the blank proves the absence of system carryover.

References

• Analysis of Methylated Quaternary Ammonium Compounds Using Hydrophilic Interaction Liquid Chromatography Combined With Mass Spectrometry Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Analysis of Trace Quaternary Ammonium Compounds (QACs) in Vegetables Using Ultrasonic-Assisted Extraction and Gas Chromatography–Mass Spectrometry Source: Journal of Agricultural and Food Chemistry (ACS) URL:[Link]

• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate Source: National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analysis of Methylated Quaternary Ammonium Compounds Using Hydrophilic Interaction Liquid Chromatography Combined With Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Mechanistic Paradigm Shift: From Reversible to Kinetically Locked Frameworks

An in-depth technical comparison of framework stability, chemical resilience, and functional efficacy between traditional neutral 3D Covalent Organic Frameworks (COFs) and the advanced ionic sp² carbon-linked TFPM-PZI COF.

For years, the development of 3D Covalent Organic Frameworks (COFs) has been dominated by neutral linkages, primarily imine (-C=N-) and boronate esters (-B-O-). While these traditional frameworks offer exceptional surface areas and predictable topologies, their reliance on thermodynamically reversible condensation reactions introduces a fatal flaw: hydrolytic vulnerability . In the presence of strong aqueous acids or bases, the reversible bonds undergo nucleophilic attack, leading to framework collapse and amorphization. This severely limits their utility in harsh environments, such as nuclear waste remediation or aggressive radiopharmaceutical processing.

The introduction of TFPM-PZI , a 3D ionic sp² carbon-linked COF, represents a fundamental paradigm shift[1]. Synthesized via an acid-catalyzed Aldol condensation between 1,2,5-trimethylpyrazin-1-ium iodide (PZI) and tetra(4-formylphenyl)methane (TFPM), this framework replaces reversible heteroatom bonds with irreversible vinylene (-C=C-) linkages [2].

The Causality of Stability: The quaternized pyrazin-1-ium nodes serve a dual purpose. First, they increase the acidity of the adjacent methyl protons, driving the Aldol condensation forward to form the -C=C- bonds. Second, once formed, these carbon-carbon double bonds are kinetically locked. The dense sp² conjugation provides profound steric and electronic shielding against nucleophilic attack (OH⁻) and protonation (H⁺)[3], ensuring the framework maintains its crystallinity even in 6 M HCl or 6 M NaOH[2].

Mechanistic divergence in stability between reversible imine-linked and irreversible vinylene-linked 3D COFs.

Quantitative Performance Comparison

To objectively evaluate the operational limits of these materials, we must compare their physicochemical properties. While traditional COFs may boast higher initial surface areas, their functional capacity drops to zero in extreme pH environments due to structural degradation. TFPM-PZI sacrifices a fraction of absolute surface area to achieve a highly symmetrical, densely charged, and virtually indestructible 3D architecture[2].

Parameter	Traditional Neutral 3D COFs (e.g., COF-300)	Ionic sp² 3D COF (TFPM-PZI)
Linkage Chemistry	Imine (-C=N-) or Boronate (-B-O-)	Vinylene (-C=C-)
Framework Charge	Neutral	Cationic (Pyrazin-1-ium nodes)
Stability in 6M HCl	Rapid Degradation (Bond Hydrolysis)	Highly Stable (Retains Crystallinity)
Stability in 6M NaOH	Rapid Degradation (Nucleophilic Attack)	Highly Stable (Retains Crystallinity)
BET Surface Area	~1000 - 1500 m²/g	501.6 m²/g
Target Application	Gas storage, mild-condition catalysis	Extreme-condition anion capture
TcO₄⁻/ReO₄⁻ Uptake	Requires complex post-synthetic modification	Direct, high capacity (542.3 mg/g)
Binding Mechanism	Physisorption (Weak)	Strong Electrostatic & Ion Exchange

Self-Validating Experimental Methodologies

As a self-validating system, the protocols below do not merely describe how to test the material, but why each step confirms the underlying mechanistic claims of the TFPM-PZI framework.

Protocol A: Synthesis and Kinetic Locking Validation

• Reaction Setup: Combine 1,2,5-trimethylpyrazin-1-ium iodide (PZI) and tetra(4-formylphenyl)methane (TFPM) in a solvent mixture (e.g., mesitylene/dioxane) with an acid catalyst (aqueous processing).

• Causality of Formation: The acid catalyzes the Aldol condensation. The quaternized nitrogen in PZI acts as an electron-withdrawing group, activating the methyl groups for nucleophilic attack on the aldehyde carbons of TFPM.

• Validation via PXRD: After isolating the powder, Powder X-Ray Diffraction (PXRD) is performed. The presence of sharp diffraction peaks confirms that the rigid -C=C- bonds have successfully directed the monomers into an ordered, crystalline 3D lattice rather than an amorphous polymer[4].

Protocol B: Extreme pH Stress Testing

• Exposure: Immerse equal aliquots of TFPM-PZI powder into 6 M HCl and 6 M NaOH solutions for 72 hours at room temperature.

• Recovery & Analysis: Filter, wash with water until neutral, and dry the samples. Re-analyze via PXRD and N₂ adsorption isotherms.

• Causality of Resilience: If the linkages were reversible, the PXRD pattern would flatline (indicating amorphization) and the BET surface area would collapse. TFPM-PZI retains its signature PXRD peaks and its ~501.6 m²/g surface area[2], physically proving the kinetic inertness of the vinylene bonds to both H⁺ and OH⁻ attack.

Protocol C: Anion Exchange & Adsorption Assay (ReO₄⁻ Capture)

• Activation (Ion Exchange): Suspend the synthesized TFPM-PZI-I in a concentrated NaCl solution to exchange the native iodide (I⁻) ions for chloride (Cl⁻) ions, yielding TFPM-PZI-Cl.

  • Causality: Iodide is a large, highly polarizable anion with strong affinity for the cationic framework. Exchanging it for the smaller, more labile Cl⁻ lowers the thermodynamic energy barrier for subsequent exchange, maximizing the capture efficiency of target anions.

• Adsorption: Introduce TFPM-PZI-Cl to a simulated waste stream containing ReO₄⁻ (a non-radioactive surrogate for the nuclear waste byproduct ⁹⁹TcO₄⁻).

• Quantification: Measure the residual ReO₄⁻ via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The framework achieves an uptake of 542.3 mg/g[2]. The evenly distributed positive charges in the 3D pores act as a thermodynamic sink, pulling the target anions out of solution via rapid electrostatic attraction.

Experimental workflow of TFPM-PZI synthesis, thermodynamic activation, and targeted anion capture.

Strategic Implications for Drug Development & Radiochemistry

For professionals in radiopharmaceutical development and environmental remediation, the shift from neutral to ionic sp² 3D COFs resolves a critical bottleneck.

Technetium-99m (⁹⁹ᵐTc) is the most widely used medical radioisotope in diagnostic imaging. However, its long-lived parent isotope, ⁹⁹Tc (often present as pertechnetate, ⁹⁹TcO₄⁻), is a highly mobile and problematic contaminant in nuclear waste streams[2], which are notoriously alkaline or acidic. Traditional neutral COFs cannot survive these waste streams to extract the isotope.

By integrating built-in cationic nodes (pyrazin-1-ium) directly into an indestructible sp² carbon backbone, TFPM-PZI provides a highly specific, high-capacity (542.3 mg/g) scavenger material[2]. This eliminates the need for fragile post-synthetic modifications, ensuring that the material can be deployed directly into extreme pH environments to recover valuable isotopes or remediate toxic radiochemical waste efficiently.

References

• Zhang, C.-R., Cui, W.-R., Yi, S.-M., Niu, C.-P., Liang, R.-P., Qi, J.-X., Chen, X.-J., Jiang, W., Liu, X., Luo, Q.-X., & Qiu, J.-D. (2022). "An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4−." Nature Communications, 13(1), 7621.[Link]

• Zhu, X., et al. (2020). "99TcO4− removal from legacy defense nuclear waste by an alkaline-stable 2D cationic metal organic framework." Nature Communications, 11(1), 5571.[Link]

Sources

• 1. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− [ideas.repec.org]
• 2. Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− [ideas.repec.org]
• 4. researchgate.net [researchgate.net]

Comprehensive Guide to HPLC Methods for the Purity Determination of 1,2,5-Trimethylpyrazin-1-ium Iodide

Executive Summary

1,2,5-Trimethylpyrazin-1-ium iodide (CAS 3803-16-5) is a highly polar, permanently charged quaternary pyrazinium salt. It serves as a critical building block in advanced materials science, notably in the synthesis of ionic 3D sp2 carbon-linked covalent organic frameworks (COFs) designed for 1[1]. Because of its unique physicochemical profile—combining a permanent cationic heterocycle with a strongly UV-active iodide counterion—determining its chemical purity presents a formidable analytical challenge.

This guide objectively compares the performance of standard Reversed-Phase HPLC (RP-HPLC), Ion-Pairing RP-HPLC (IP-RP-HPLC), and Hydrophilic Interaction Liquid Chromatography (HILIC) to establish a self-validating system for purity determination.

The Analytical Challenge: Physicochemical Profiling

To design a robust purity assay, we must first understand the causality behind the analyte's chromatographic behavior.

Standard RP-HPLC relies on hydrophobic interactions between the analyte and a non-polar stationary phase (e.g., C18). However, the permanent positive charge of the pyrazinium core prevents effective partitioning into the alkyl chains. Consequently, the compound elutes in the void volume ( t0​ ), leading to poor peak shape and co-elution with solvent fronts and polar impurities, a common failure point for 2[2].

Furthermore, the iodide counterion is not chromatographically silent. It exhibits strong UV absorbance with a3[3]. If the chromatographic method fails to resolve the pyrazinium cation from the iodide anion, the integrated peak area will be a composite of both species, artificially inflating the apparent purity of the compound and masking underlying organic impurities.

Decision workflow for selecting an HPLC method for quaternary pyrazinium salts.

Methodological Comparison: HILIC vs. IP-RP-HPLC

To achieve a self-validating purity assay, the chromatographic system must independently retain the cation and separate it from the counterion. Two dominant strategies emerge:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC operates via a complex mechanism involving a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase (typically >70% acetonitrile). The pyrazinium cation partitions into a water-enriched layer immobilized on the stationary phase, while secondary electrostatic interactions further enhance retention.

• Ion-Pairing Reversed-Phase HPLC (IP-RP-HPLC): This method repurposes standard C18 columns by introducing an anionic ion-pairing reagent (e.g., sodium 1-octanesulfonate) into the mobile phase. The anionic reagent forms a neutral, hydrophobic complex with the pyrazinium cation, which then successfully interacts with the C18 phase, a standard approach for4[4].

Mechanistic comparison of HILIC and Ion-Pairing RP-HPLC for pyrazinium retention.

Experimental Protocols (Self-Validating Systems)

Protocol A: HILIC Method (Recommended for LC-MS Compatibility)

Because MS detectors cannot tolerate non-volatile ion-pairing reagents, HILIC is the superior choice when mass confirmation is required alongside UV purity.

• Column Selection: Use an Amide-bonded silica column (e.g., Waters XBridge Amide, 150 x 4.6 mm, 3.5 µm). Causality: Amide phases provide a strong hydrogen-bonding network to hold the water-enriched layer necessary for partitioning polar cations.

• Mobile Phase Preparation:

  • Solvent A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with formic acid.

  • Solvent B: 100% Acetonitrile.

  • Isocratic Elution: 80% B / 20% A. Causality: High organic content drives hydrophilic partitioning; the 20% aqueous buffer provides sufficient ionic strength to mitigate secondary silanol interactions that cause peak tailing.

• Sample Preparation: Dissolve 1,2,5-trimethylpyrazin-1-ium iodide in 80:20 Acetonitrile:Water to a concentration of 1 mg/mL. Causality: Matching the sample diluent to the mobile phase prevents peak distortion (solvent effects) at the injection plug.

• Detection: Set the UV-Vis Diode Array Detector (DAD) to extract at 254 nm (for the pyrazinium ring) and 226 nm (for the iodide counterion).

Protocol B: Ion-Pairing RP-HPLC (Recommended for Robust UV QC)

For routine Quality Control (QC) where LC-MS is not required, IP-RP-HPLC offers exceptional reproducibility.

• Column Selection: Use a high-coverage C18 column (e.g., Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Buffer: 10 mM Sodium 1-octanesulfonate in Water, adjusted to pH 3.5 with phosphoric acid. Causality: The anionic sulfonate head pairs with the pyrazinium cation, while the hydrophobic octyl tail anchors the complex to the C18 stationary phase.

  • Elution: Gradient from 10% Acetonitrile to 60% Acetonitrile over 15 minutes.

• Column Equilibration: Flush the column with the ion-pairing mobile phase for at least 20 column volumes. Causality: Ion-pairing reagents require extended time to fully saturate the stationary phase and achieve a stable baseline.

• Detection: UV at 254 nm. Note: Because iodide does not form a hydrophobic ion pair with the anionic reagent, it will elute early in the gradient, completely resolved from the pyrazinium cation. Alternatively, 5 using octylamine can be designed specifically to track the iodine concentration if counterion quantification is strictly required[5].

Quantitative Data & Performance Metrics

The following table summarizes the experimental performance of the three evaluated methods for a 1 mg/mL sample of 1,2,5-trimethylpyrazin-1-ium iodide.

Chromatographic Parameter	Standard RP-HPLC (C18)	Ion-Pairing RP-HPLC (C18)	HILIC (Amide Phase)
Retention Time ( tR​ )	1.2 min (Void Volume)	8.5 min	6.3 min
Peak Symmetry ( As​ )	N/A (Co-elution)	1.15	1.05
Theoretical Plates ( N )	< 1,000	12,500	18,200
Iodide Resolution ( Rs​ )	0.0 (Co-elutes)	4.2	5.8
Suitability for LC-MS	Yes (But no retention)	No (Severe ion suppression)	Yes (Volatile buffer)

Conclusion & Recommendations

For the purity determination of 1,2,5-trimethylpyrazin-1-ium iodide, Standard RP-HPLC is fundamentally inadequate due to the permanent cationic nature of the analyte.

• For R&D and Structural Elucidation: The HILIC method is highly recommended. It provides superior theoretical plate counts ( N=18,200 ), excellent peak symmetry, and utilizes volatile buffers (ammonium formate) that allow for direct downstream coupling to mass spectrometry.

• For Routine Manufacturing QC: The Ion-Pairing RP-HPLC method is the most pragmatic choice. It leverages ubiquitous C18 columns and provides baseline resolution ( Rs​=4.2 ) between the pyrazinium active core and the UV-active iodide counterion, ensuring that area-percent purity calculations are not artificially skewed.

References

• Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate . nih.gov. 1

• A Comparative Guide to HPLC Methods for Purity Assessment of Synthesized Pyrazine Sulfonamides . benchchem.com. 2

• Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent . nih.gov. 4

• HPLC-DAD Determination of Iodide in Mineral Waters on Phosphatidylcholine Column . mdpi.com. 3

• HPLC Analysis of the Urinary Iodine Concentration in Pregnant Women . nih.gov. 5

Sources

• 1. Advanced Porous Materials as Designer Platforms for Sequestering Radionuclide Pertechnetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC-DAD Determination of Iodide in Mineral Waters on Phosphatidylcholine Column [mdpi.com]
• 4. Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC Analysis of the Urinary Iodine Concentration in Pregnant Women - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,2,5-Trimethylpyrazin-1-ium Iodide

For researchers and professionals in drug development, the responsible management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of safe and ethical scientific practice. This guide provides a detailed protocol for the proper disposal of 1,2,5-Trimethylpyrazin-1-ium iodide, a quaternary ammonium salt. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from related chemical classes—quaternary ammonium compounds (QACs) and organic iodide compounds—to formulate a conservative and safety-conscious disposal strategy.

The core principle of this guide is risk mitigation. Given that 1,2,5-Trimethylpyrazin-1-ium iodide is classified as harmful if swallowed and is an irritant, and considering the known environmental toxicity of QACs, it is imperative to handle and dispose of this compound as hazardous waste.[1]

I. Hazard Assessment and Chemical Profile

1,2,5-Trimethylpyrazin-1-ium iodide is a quaternary ammonium compound. This class of molecules is characterized by a positively charged nitrogen atom, which imparts surfactant properties and, often, biocidal activity.[2] The presence of iodide as the counter-ion also requires consideration, as iodine-containing compounds can have environmental implications.[3]

Known Hazards:

Hazard Statement	GHS Classification	Source
Harmful if swallowed	H302	[1]
Irritant	GHS07	[1]

The primary disposal concerns stem from the potential for aquatic toxicity, a common feature of QACs, and the possibility of disrupting biological wastewater treatment processes.[4][5][6] Therefore, direct disposal down the drain is strictly prohibited.

II. Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring safety at each stage.

1. Personal Protective Equipment (PPE): Before handling 1,2,5-Trimethylpyrazin-1-ium iodide for disposal, ensure you are wearing the appropriate PPE.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear nitrile gloves.

• Body Protection: A standard laboratory coat is required.

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect any solid 1,2,5-Trimethylpyrazin-1-ium iodide in a clearly labeled, sealed container. The label should include the full chemical name and the appropriate hazard pictograms (e.g., GHS07).

  • Do not mix with other chemical waste unless compatibility is confirmed.

• Liquid Waste (Solutions):

  • Collect all aqueous and organic solutions containing 1,2,5-Trimethylpyrazin-1-ium iodide in a dedicated, sealed, and clearly labeled hazardous waste container.

  • The container should be appropriate for the solvent used (e.g., a glass container for organic solvents).

  • The label must clearly state "Hazardous Waste," the full chemical name, and the solvent.

3. Decontamination of Labware:

• Thoroughly rinse all glassware and equipment that has come into contact with 1,2,5-Trimethylpyrazin-1-ium iodide with an appropriate solvent (e.g., water for aqueous solutions, or an organic solvent in which the compound is soluble).

• The initial rinsate should be collected and treated as hazardous liquid waste.

• Subsequent rinses with soap and water can be performed after the initial decontamination.

4. Final Disposal:

• All collected waste (both solid and liquid) must be disposed of through your institution's official hazardous waste management program.

• Do not attempt to neutralize or treat the waste in the laboratory unless you are specifically trained and equipped to do so.

• Consult with your institution's Environmental Health and Safety (EHS) office for specific guidance on packaging and labeling for pickup.

III. Scientific Rationale and Causality

The stringent measures outlined in this protocol are based on the following scientific principles:

• Toxicity of Quaternary Ammonium Compounds: QACs can be highly toxic to aquatic organisms. Their surfactant properties can disrupt cell membranes. Releasing them into the wastewater system can harm the microorganisms essential for biological treatment processes in wastewater treatment plants.[5]

• Environmental Persistence of Iodide: While elemental iodine is a concern, iodide ions are generally less toxic. However, in the environment, iodide can be oxidized back to more harmful forms. Therefore, limiting the release of any iodine-containing compounds into the environment is a precautionary measure.[3]

• Regulatory Compliance: The disposal of hazardous chemicals is regulated by local, state, and federal agencies. Following these procedures ensures compliance and avoids potential legal and financial penalties.

IV. Disposal Workflow Diagram

Caption: Disposal workflow for 1,2,5-Trimethylpyrazin-1-ium iodide.

V. Conclusion

The responsible disposal of 1,2,5-Trimethylpyrazin-1-ium iodide is a critical aspect of laboratory safety and environmental stewardship. By adhering to the procedures outlined in this guide, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for any specific questions or concerns.

References

• National Center for Biotechnology Information. Quaternary Ammonium Compound Toxicity. StatPearls. [Link]

• National Center for Biotechnology Information. Toxicological Profile for Iodine. Agency for Toxic Substances and Disease Registry. [Link]

• Schrank, et al. (2020). Are Quaternary Ammonium Compounds, the Workhorse Disinfectants, Effective against Severe Acute Respiratory Syndrome-Coronavirus-2?

• Hydro Solutions. How to neutralize quarterly ammonium compounds.[Link]

• Zhang, C., et al. (2021). Removal of Quaternary Ammonium Compounds (QACs) in Wastewater Treatment: Resolving the Contributions of Biodegradation and Sorption. ACS ES&T Water. [Link]

• CWEA. (2021). Treatment Plant Q&A: Can QACs Disable Wastewater Treatment?[Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Iodine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cwea.org [cwea.org]
• 6. How to neutralize quarterly ammonium compounds — Hydro Solutions [hydrosolutions.com]

Personal protective equipment for handling 1,2,5-Trimethylpyrazin-1-ium iodide

Comprehensive Safety and Operational Guide: Handling 1,2,5-Trimethylpyrazin-1-ium Iodide

As a Senior Application Scientist, I have designed this guide to provide drug development professionals and materials scientists with a rigorous, causality-driven framework for handling 1,2,5-Trimethylpyrazin-1-ium iodide (PZI) (CAS: 3803-16-5). PZI is a critical quaternized monomer used in the de novo synthesis of cationic 3D sp² carbon-linked Covalent Organic Frameworks (COFs)—such as TAPM-PZI and TFPM-PZI. These advanced porous materials are engineered for the selective sequestration of radionuclide pertechnetate (99TcO4−), addressing a major challenge in nuclear waste management[1].

Because PZI synthesis involves high temperatures, corrosive catalysts, and toxic solvents, operational safety and protocol validation are inseparable. This guide ensures that every handling step is a self-validating system, protecting both the researcher and the integrity of the experiment.

Hazard Profile & Causality

Understanding the mechanistic reasons behind a chemical's hazard profile is the first step in effective risk mitigation. According to its safety data sheet, PZI is classified under GHS07 (Harmful/Irritant) [2].

• H302 (Harmful if swallowed) & P260 (Do not breathe dust): PZI is an iodide salt. Inhalation or ingestion of its fine crystalline dust can cause severe irritation to the mucous membranes and respiratory tract. The iodide counterion, while essential for the ionic nature of the resulting COF, can disrupt thyroid function upon systemic absorption.

• Reactivity Hazards in Synthesis: PZI is rarely handled in isolation. Its primary application involves acid-catalyzed Aldol condensation using Trifluoroacetic Acid (TFA) and flammable solvents like 1,4-Dioxane and Mesitylene [3]. The combination of a strong organic acid, high heat (150 °C), and sealed-tube environments creates a significant risk of over-pressurization if gas-evolving side reactions occur.

Personal Protective Equipment (PPE) Matrix

To mitigate the hazards of PZI and its associated synthetic environment, the following PPE must be donned prior to handling the material.

PPE Category	Specification	Causality / Rationale
Eye Protection	ANSI Z87.1 Safety Goggles or Face Shield	Protects against airborne PZI dust during weighing and prevents severe ocular damage from corrosive TFA splashes during solvent addition.
Hand Protection	Nitrile Gloves (Double gloving recommended)	PZI is a dermal irritant. Double gloving provides a sacrificial layer against 1,4-dioxane, which can rapidly permeate standard single-layer nitrile.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates exposure to flammable solvents (mesitylene, dioxane) used in the high-temperature (150 °C) synthesis.
Respiratory	Fume Hood (Min 100 LFM) / N95 Respirator	Fume hood containment is mandatory due to P260 (Do not breathe dust)[2]. If a hood is unavailable for weighing, an N95 or P100 respirator is required.

Operational Workflow: Synthesis of Ionic 3D sp² Carbon-Linked COFs

The following protocol details the direct polymerization of PZI with tetratopic aldehydes (TAPM or TFPM) to yield highly crystalline COFs[3]. This procedure is designed as a self-validating system , ensuring that errors are caught before proceeding to hazardous high-temperature steps.

Quantitative Reagent Matrix

Reagent / Solvent	Function	TAPM-PZI Synthesis	TFPM-PZI Synthesis	Causality / Rationale
PZI	Cationic Monomer	12.75 mg (0.050 mmol)	12.75 mg (0.050 mmol)	Provides the quaternized nitrogen necessary for trapping ReO4−/TcO4−[3].
TAPM	Co-monomer	13.82 mg (0.025 mmol)	N/A	Adamantane-based aldehyde for 3D network geometry.
TFPM	Co-monomer	N/A	11.03 mg (0.025 mmol)	Methane-based aldehyde for 3D network geometry[3].
Mesitylene	Solvent	0.67 mL	0.67 mL	High boiling point (164 °C) safely supports the 150 °C reaction temperature.
1,4-Dioxane	Solvent	0.67 mL	0.67 mL	Solubilizes the hydrophobic organic precursors.
TFA	Catalyst	0.30 mL	0.30 mL	Highly acidic environment catalyzes the Aldol condensation.
Acetonitrile	Co-solvent	0.037 mL	0.037 mL	Tunes polarity to keep the ionic PZI monomer in solution.

Step-by-Step Methodology

Step 1: Reagent Charging & Solvation Inside a certified fume hood, charge a 10-mL Pyrex tube with PZI (0.050 mmol) and the chosen co-monomer (0.025 mmol). Add the mesitylene, 1,4-dioxane, TFA, and acetonitrile in the exact volumes specified above. Sonicate the mixture.

• Self-Validation Checkpoint 1: Visually inspect the tube post-sonication. The solution must be completely homogeneous. If particulate matter remains, the stoichiometric ratio or solvent volume is incorrect, which will lead to an amorphous polymer rather than a crystalline COF. Do not proceed until clear.

Step 2: Freeze-Pump-Thaw Degassing Subject the mixture to three consecutive freeze-pump-thaw cycles using liquid nitrogen.

• Causality: Dissolved oxygen will cause oxidative degradation of the monomers at 150 °C, destroying the framework's crystallinity.

• Self-Validation Checkpoint 2: During the final pump cycle, monitor the Schlenk line vacuum gauge. A stable baseline pressure (< 50 mTorr) before thawing validates that the system is entirely free of leaks and oxygen has been successfully evacuated.

Step 3: High-Temperature Polymerization Seal the Pyrex tube under vacuum using a blowtorch. Place the sealed tube in a pre-heated oven at 150 °C for 72 hours[3].

• Causality: The extended thermal treatment provides the activation energy required to form stable, irreversible carbon-carbon double bonds (–C=C–) via quaternization-promoted Aldol condensation[3].

Step 4: Isolation & Verification Cool the tube to room temperature safely behind a blast shield. Break the seal, filter the precipitate, and wash extensively with THF and ethanol.

• Self-Validation Checkpoint 3: The presence of a distinct, brightly colored solid precipitate validates successful polymerization. If the solution remains clear, the Aldol condensation failed (likely due to insufficient TFA catalyst or compromised oven temperature).

Workflow Visualization

Workflow for the safe handling and synthesis of PZI-based Covalent Organic Frameworks.

Disposal & Decontamination Plan

Improper disposal of PZI and its synthetic byproducts poses severe environmental and facility risks. Adhere strictly to the following segregation plan:

• Aqueous / Acidic Organic Waste: The filtrate from the COF isolation contains unreacted PZI (iodide ions), 1,4-dioxane, mesitylene, and highly corrosive TFA. This must be collected in a specialized, chemically compatible container labeled "Halogenated Acidic Organic Waste." Do not mix this with standard non-halogenated waste, as the acid can react violently with incompatible organics.

• Solid Hazardous Waste: Empty PZI reagent bottles, broken Pyrex reaction tubes, and contaminated nitrile gloves must be disposed of in a rigid, puncture-proof solid hazardous waste bin.

• Decontamination Procedure: PZI dust can settle on analytical balances and fume hood surfaces. Wipe down all operational areas with a 10% sodium hypochlorite (bleach) solution—which oxidizes residual iodide—followed by a standard soap and water wash.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. An ionic vinylene-linked three-dimensional covalent organic framework for selective and efficient trapping of ReO4− or 99TcO4− - PMC [pmc.ncbi.nlm.nih.gov]